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• CAS: 80888-68-2

Core Science & Biosynthesis

What is the h(p,t) index for researchers?

An In-Depth Technical Guide to the h-index for Researchers, Scientists, and Drug Development Professionals

Introduction

While the specific term "h(p,t) index" does not correspond to a recognized metric in scholarly research assessment, it is highly probable that the intended query refers to the h-index , a widely adopted author-level metric. This guide provides a comprehensive technical overview of the h-index, its calculation, interpretation, advantages, and limitations, tailored for an audience of researchers, scientists, and professionals in drug development. The h-index was proposed in 2005 by Jorge E. Hirsch, a physicist at UC San Diego, as a tool to quantify an individual's scientific research output based on both productivity and citation impact.[1][2][3][4]

Core Concept of the h-index

The h-index is a single number that aims to balance the quantity (number of publications) and quality (citation impact) of a researcher's work.[3][5][6] It is defined as the number of papers (h) that have received at least h citations each.[1][7] For instance, an h-index of 20 means that a researcher has published 20 papers, each of which has been cited at least 20 times.[4] This metric is intended to be an improvement over simpler metrics like the total number of papers or total citations, which can be skewed by a few highly cited articles or a large number of publications with little impact.[2]

Calculation of the h-index

The h-index is determined by ranking a researcher's publications in descending order of the number of citations they have received. The h-index is the highest number 'h' where the h-th paper on this list has at least h citations.

Experimental Protocol: Manual Calculation of the h-index

• Data Acquisition : Compile a comprehensive list of all publications by the researcher .

• Citation Count : For each publication, obtain the total number of citations it has received. Common databases for this purpose include Google Scholar, Scopus, and Web of Science.[2] It is important to note that the h-index can vary depending on the database used due to differences in their coverage.[2]

• Ranking : Rank the publications in descending order based on their citation counts.

• Identification of the h-index : Proceed down the ranked list and identify the last publication where the rank number is less than or equal to the number of citations. This rank number is the h-index.

Example Calculation

Consider a researcher with five publications with the following citation counts:

• Paper 1: 30 citations

• Paper 2: 25 citations

• Paper 3: 15 citations

• Paper 4: 8 citations

• Paper 5: 4 citations

The h-index is 4, as there are four papers with at least 4 citations, but not five papers with at least 5 citations.

Data Presentation: Interpreting the h-index

The interpretation of an h-index can vary significantly across different disciplines and career stages.[2][4]

Career Stage	Typical h-index Range	Interpretation
PhD Student	1-2	A good achievement by the end of doctoral studies.[6]
Early-Career Researcher	8-12	Typical for successful PhD graduates or those in early postdoctoral positions.[3]
Associate Professor	15-20	Often associated with achieving this academic rank in many fields.[3]
Full Professor	20-25	Common for established full professors.[3]
Leading Scholar	30+	Indicates exceptional research impact.[3]

Source: Adapted from various bibliometric studies.[3][6]

Hirsch initially suggested that for physicists, an h-index of 12 might be typical for tenure, 18 for a full professorship, and 45 or higher for membership in the U.S. National Academy of Sciences.[2] He also proposed that after 20 years, a "successful scientist" might have an h-index of 20, an "outstanding scientist" an h-index of 40, and a "truly unique" individual an h-index of 60.[2][6]

Visualization of the h-index Calculation

The logical relationship in determining the h-index can be visualized as follows:

Caption: Logical workflow for calculating the h-index.

Signaling Pathway of Research Impact

The h-index can be conceptualized as a downstream indicator in a "signaling pathway" of research impact.

Caption: Conceptual pathway of research leading to scientific impact as measured by the h-index.

Advantages and Limitations of the h-index

A balanced assessment of a researcher's impact requires an understanding of the strengths and weaknesses of the h-index.

Advantages	Limitations
Combines Productivity and Impact : It provides a more balanced view than total publications or total citations alone.[8]	Discipline-Dependent : Citation patterns vary widely across fields, making cross-disciplinary comparisons problematic.[2][4]
Simple to Calculate : The h-index is straightforward to determine from citation data.[2]	Career Stage Bias : It inherently favors senior researchers who have had more time to accumulate publications and citations.[8]
Insensitive to Outliers : It is not skewed by a single highly cited paper or a large number of uncited papers.[4]	Author Contribution : It does not account for the number of co-authors on a paper, giving equal weight to all authors.[5]
Predictive Power : Studies have suggested that the h-index has a good predictive value for future scientific achievement.[9]	Self-Citation : The h-index can be artificially inflated through self-citation.
Broad Applicability : It can be used to assess the impact of not just individuals, but also research groups, departments, and journals.[2]	Slow to Change : For established researchers, the h-index can be slow to reflect recent changes in productivity or impact.

Conclusion

The h-index is a valuable and widely used tool for the quantitative assessment of a researcher's cumulative impact. While it offers a more nuanced measure than total publication or citation counts, it is not without its limitations. For professionals in research-intensive fields such as drug development, a comprehensive evaluation of a scientist's contributions should not rely on a single metric. The h-index is most effective when used in conjunction with other qualitative and quantitative measures, such as the quality of the journals in which work is published, the significance of the research findings, and peer recognition.

References

• 1. An index to quantify an individual's scientific research output - PMC [pmc.ncbi.nlm.nih.gov]
• 2. h-index - Wikipedia [en.wikipedia.org]
• 3. samwell.ai [samwell.ai]
• 4. Do You Know Your H-Index? – HSLS Update [info.hsls.pitt.edu]
• 5. quora.com [quora.com]
• 6. What is a good h-index? [with examples] - Paperpile [paperpile.com]
• 7. H-index | FORRT - Framework for Open and Reproducible Research Training [forrt.org]
• 8. bitesizebio.com [bitesizebio.com]
• 9. pnas.org [pnas.org]

Understanding the h(p,t) index in academic evaluation

An In-depth Technical Guide to the h-index in Academic Evaluation

A Note on Terminology: The query specified the "h(p,t) index." Extensive research indicates that this is likely a reference to the widely recognized h-index , also known as the Hirsch index, a pivotal metric in academic evaluation. This guide will provide a comprehensive overview of the h-index, its calculation, applications, and nuances within the scientific community, particularly for researchers, scientists, and drug development professionals.

Introduction to the h-index

The h-index is an author-level metric developed by physicist Jorge E. Hirsch in 2005 to quantify the research output of a scientist.[1][2][3] It is designed to measure both the productivity and the citation impact of a scholar's publications.[4][5][6] The core advantage of the h-index is its ability to combine the quantity (number of papers) and quality (number of citations) of research into a single number.[5][7][8] Unlike simpler metrics like total publications or total citations, the h-index is less susceptible to distortion by a small number of highly-cited papers or a large number of publications with little to no impact.[4][9]

The h-index is widely used by academic institutions, funding bodies, and researchers for evaluation, promotion, and grant allocation decisions.[10][11][12] It can also be applied to assess the impact of groups of scientists, such as departments or universities, and even scientific journals.[4][9]

Core Methodology: Calculating the h-index

The h-index is defined as the maximum value h such that a given author has published h papers that have each been cited at least h times.[1][2][4]

Detailed Calculation Protocol

The procedure for calculating the h-index is as follows:

• List all publications: Compile a comprehensive list of all publications by the researcher .

• Gather citation counts: For each publication, determine the number of times it has been cited.

• Rank publications: Order the publications in descending order based on their citation counts.

• Identify the h-index value: Proceed down the ranked list and find the last entry where the rank number is less than or equal to the citation count. This rank number is the h-index.

For example, if a researcher has 5 publications with 10, 8, 5, 4, and 3 citations respectively, their h-index is 4 because the 4th publication has 4 citations, but the 5th has only 3.[4]

Logical Workflow for h-index Calculation

The following diagram illustrates the logical process of determining the h-index.

Caption: A flowchart illustrating the step-by-step logical process for calculating an individual's h-index.

Quantitative Data: Benchmarking the h-index

The value of an h-index is highly context-dependent and varies significantly across different scientific disciplines, career stages, and even the database used for calculation (e.g., Google Scholar, Scopus, Web of Science).[9][11][13]

h-index by Academic Rank and Career Stage

The following table summarizes typical h-index ranges for various academic positions. It's important to note that these are general approximations and expectations can vary by institution and specific field.

Academic Position	Typical h-index Range
PhD Student	1 - 5
Postdoctoral Researcher	3 - 17
Assistant Professor	6 - 25
Associate Professor	15 - 40
Full Professor	25 - 60+

Source: Synthesized from multiple sources.[14][15][16]

h-index Variation Across Scientific Disciplines

Citation practices differ substantially between fields, which in turn affects typical h-index values.[4][5][13] The life sciences, for example, tend to have higher citation rates and consequently higher h-indices than fields like computer science or the social sciences.[4][17]

Field of Study	Typical h-index for Full Professors
Medicine	30 - 70+
Biology	25 - 50+
Physics	30 - 60+
Chemistry	30 - 60+
Engineering	20 - 40+
Computer Science	20 - 50+
Social Sciences	29 - 55+
Humanities	20 - 40+

Source: Synthesized from multiple sources.[14][16][17]

Application in Research Evaluation: An "Experimental Protocol"

While not an experimental protocol in the traditional sense, the h-index can be applied systematically to evaluate research impact in a specific area. A notable example is its use to assess the relative impact of human diseases by analyzing the publication output related to the pathogens that cause them.[18][19][20]

Methodology for Assessing Pathogen Impact using the h-index

This protocol outlines how the h-index can be used as a bibliometric tool to quantify and compare the scientific interest and, by proxy, the perceived impact of various pathogens.

• Pathogen Selection: Define a list of pathogens to be evaluated.

• Database Selection: Choose a comprehensive citation database, such as Web of Science or Scopus.

• Keyword Search: For each pathogen, conduct a keyword search within the selected database to retrieve all relevant publications.

• h-index Calculation: Utilize the database's built-in tools to calculate the h-index for the set of publications associated with each pathogen.

• Data Analysis: Compare the h-indices of the different pathogens. This data can be further stratified and analyzed based on pathogen characteristics (e.g., viral vs. bacterial, emerging vs. non-emerging).[18]

• Correlation with Health Metrics: The calculated h-indices can be correlated with established public health metrics, such as Disability Adjusted Life Years (DALYs), to validate whether scientific interest aligns with the real-world impact of the diseases.[18][19]

Workflow for Pathogen Impact Assessment

The following diagram visualizes the workflow for using the h-index to evaluate the relative impact of human diseases.

Caption: A workflow diagram for the systematic application of the h-index to assess and compare the research impact of different pathogens.

The h-index in the Context of Drug Development and Signaling Pathways

In drug development and related fields like molecular biology, research often focuses on specific signaling pathways. While the h-index does not directly measure the intricacies of this research, it is used to evaluate the impact of the scientists who conduct it.

Hypothetical Application: Evaluating Research on the MAPK/ERK Pathway

The MAPK/ERK pathway is a critical signaling cascade involved in cell proliferation, differentiation, and survival, and is a common target in cancer drug development. The impact of researchers in this area could be assessed using the h-index. For instance, a scientist who has published numerous papers on the role of specific kinases in this pathway that are frequently cited by others would likely have a high h-index, indicating a significant contribution to the field.

The diagram below represents a simplified version of the MAPK/ERK signaling pathway. The h-index of the researchers who discovered and characterized these components would reflect the importance of their work to the scientific community.

Caption: A simplified diagram of the MAPK/ERK signaling pathway, a key area of research in drug development where the h-index is used to evaluate researcher impact.

Limitations and Considerations

Despite its widespread use, the h-index has several limitations that researchers and evaluators should consider:

• Field-dependency: As shown in the tables above, direct comparison of h-indices across different fields is not meaningful.[4][5][13]

• Career stage bias: The h-index is a cumulative metric and thus inherently favors senior researchers who have had more time to publish and accumulate citations.[5][21]

• Author contribution: The h-index does not account for the number of authors on a publication, nor the position of an author in the author list.[4] To address this, variants like the fractional h-index (h-frac) have been proposed.[10][22]

• Susceptibility to manipulation: The h-index can be artificially inflated through practices like self-citation.[3][4]

• Declining correlation with scientific reputation: Some studies suggest that the correlation between the h-index and scientific awards has decreased over time, potentially due to changing authorship patterns like hyperauthorship.[10][22][23]

Conclusion

The h-index is a powerful and widely adopted tool for academic evaluation that provides a more nuanced measure of a researcher's impact than simple publication or citation counts.[2][8] However, it is not without its flaws. For researchers, scientists, and drug development professionals, it is crucial to understand how the h-index is calculated and the context in which it should be interpreted. When used appropriately and in conjunction with other qualitative and quantitative measures, the h-index can be a valuable component of a comprehensive assessment of scientific contribution.[2][11]

References

• 1. spubl.az [spubl.az]
• 2. sita-pub.com [sita-pub.com]
• 3. editverse.com [editverse.com]
• 4. h-index - Wikipedia [en.wikipedia.org]
• 5. akjournals.com [akjournals.com]
• 6. The ultimate how-to-guide on the h-index - Paperpile [paperpile.com]
• 7. bitesizebio.com [bitesizebio.com]
• 8. The h-Index: An Indicator of Research and Publication Output - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What is an h-index? How do I find the h-index for a particular author? - Ask the Research Medical Library [mdanderson.libanswers.com]
• 10. The h-index is no longer an effective correlate of scientific reputation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. What is a good H-index? | Elsevier Author Services Blog [scientific-publishing.webshop.elsevier.com]
• 13. publications - Using the h-index to compare researchers from different fields - Academia Stack Exchange [academia.stackexchange.com]
• 14. academiainsider.com [academiainsider.com]
• 15. samwell.ai [samwell.ai]
• 16. journal-publishing.com [journal-publishing.com]
• 17. arxiv.org [arxiv.org]
• 18. The H-Index as a Quantitative Indicator of the Relative Impact of Human Diseases | PLOS One [journals.plos.org]
• 19. researchgate.net [researchgate.net]
• 20. The H-index as a quantitative indicator of the relative impact of human diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. qubicresearch.com [qubicresearch.com]
• 22. researchgate.net [researchgate.net]
• 23. The H-index is an unreliable research metric for evaluating the publication impact of experimental scientists - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the H-Index and its Variants for Scientific Authors

A note on the h(p,t) index: The term "h(p,t) index" is not a standardized or widely recognized metric in the field of scientometrics. This guide interprets the query as a request for an in-depth explanation of h-index variants that incorporate parameters related to p ublications/authorship and t ime, which are common considerations in refining the original h-index.

This technical guide provides a comprehensive overview of the h-index and its more nuanced variants for researchers, scientists, and professionals in drug development. Understanding these metrics is crucial for accurately assessing scientific output and impact.

The Core Concept: The H-Index

The h-index was proposed by physicist Jorge E. Hirsch in 2005 as a tool to quantify an individual's scientific research output.[1][2][3] It is defined as the maximum value h such that a given author has published h papers that have each been cited at least h times.[1][2] This metric is valued for its attempt to measure both the productivity (number of papers) and the citation impact (number of citations) of a scientist's publications.[1][4][5]

The calculation of the h-index is a straightforward process:

• List all of an author's publications in descending order of the number of citations received.

• Identify the last publication in the list for which the number of citations is greater than or equal to its rank in the list.

• The rank of that publication is the h-index.

For example, if a researcher has 5 publications with 10, 8, 5, 4, and 3 citations, their h-index is 4 because the 4th publication has 4 citations, but the 5th has only 3.[6]

Diagram of the H-Index Calculation Workflow

Caption: A workflow diagram illustrating the iterative process of calculating the h-index.

Addressing the Limitations: H-Index Variants

The h-index, while widely used, has several limitations. It does not account for the number of co-authors, the author's position in the author list, or the academic age of the researcher.[1][6][7] To address these shortcomings, several variants of the h-index have been proposed.

A significant criticism of the h-index is that it gives equal credit to all authors of a publication, regardless of their contribution.[6] The following variants attempt to address this:

• Fractional H-Index (h-frac): This variant divides the credit for each paper among its authors. For a paper with n authors, each author receives 1/n of a "publication credit". The h-frac is then calculated in the same way as the standard h-index, but using these fractional publication counts.

• H-Leadership Index: A more recent proposal, the h-leadership index, assigns weighted citations based on the author's position.[7] It gives the most credit to the first and last authors, with diminishing credit for middle authors, reflecting common authorship conventions in many scientific fields.[7]

The h-index naturally increases over time as a researcher publishes more and accumulates citations, which can make it difficult to compare researchers at different career stages.[1] Time-normalized variants address this issue:

• m-quotient (m-index): This is the h-index divided by the number of years since the author's first publication. It is a simple way to account for academic age and allows for a more equitable comparison between junior and senior researchers.

• Contemporary H-Index (hc-index): This index gives more weight to more recent publications. The calculation is similar to the standard h-index but incorporates a time-dependent factor that reduces the contribution of older papers.

Table 1: Comparison of H-Index and its Variants

Metric	Core Concept	Addresses Limitation of 'p' (Authorship)	Addresses Limitation of 't' (Time)
H-Index	A balance of productivity and citation impact.	No	No
H-frac Index	H-index calculated with fractional paper counts based on the number of authors.	Yes	No
H-Leadership Index	H-index calculated with weighted citations based on author position.	Yes	No
m-quotient	H-index normalized by the author's academic age.	No	Yes
hc-index	H-index that gives more weight to recent publications.	No	Yes

Methodologies for Key Calculations

• Data Acquisition: Obtain a complete list of the author's publications and the number of citations for each. For each publication, determine the total number of co-authors.

• Fractional Credit Assignment: For each paper, calculate the fractional credit as 1/n, where n is the number of authors.

• Cumulative Fractional Credit: Order the publications by the number of citations in descending order. For each publication i in the list, sum the fractional credits of the top i publications.

• H-frac Determination: The h-frac index is the largest number h such that the cumulative fractional credit for the top h most cited papers is at least h.

• H-Index Calculation: Calculate the author's standard h-index as described in section 1.1.

• Determine Academic Age: Identify the publication year of the author's first scientific paper. Calculate the academic age as (Current Year - Year of First Publication + 1).

• m-quotient Calculation: Divide the h-index by the academic age.

Diagram of H-Index Variant Relationships

Caption: Logical relationship between the core h-index and its variants based on authorship and time.

Conclusion

While the h-index remains a cornerstone of research evaluation, it is not a perfect metric. For a more nuanced and fair assessment of a researcher's impact, especially in the context of drug development where collaboration is key and the timeline for impact can be long, it is beneficial to consider its variants. The h-frac and h-leadership indices offer a more equitable distribution of credit in multi-author publications, while the m-quotient and hc-index provide a time-sensitive perspective. Researchers and evaluators should use these metrics in combination to gain a more holistic understanding of a scientist's contribution to their field.

References

• 1. h-index - Wikipedia [en.wikipedia.org]
• 2. Scientific & Academic Research [support.clarivate.com]
• 3. sita-pub.com [sita-pub.com]
• 4. What is an h-index? How do I find the h-index for a particular author? - Ask the Research Medical Library [mdanderson.libanswers.com]
• 5. bitesizebio.com [bitesizebio.com]
• 6. quora.com [quora.com]
• 7. Research impact evaluation based on effective authorship contribution sensitivity: h-leadership index [arxiv.org]

A Deep Dive into Researcher Impact: Deconstructing the H-Index and its Variants

For Immediate Release

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the competitive landscape of scientific research and development, quantifying the impact and influence of a researcher's work is paramount. For decades, the h-index has served as a primary metric for such evaluations. However, its limitations have spurred the development of more nuanced indices that aim to provide a fairer and more comprehensive assessment of scholarly contributions. This technical guide provides an in-depth exploration of the traditional h-index and a key variant that considers the crucial dimensions of authorship position and time, aspects we will refer to conceptually as the h(p,t) index.

The H-Index: A Primer

The h-index, proposed by physicist Jorge E. Hirsch in 2005, is a single-number metric that aims to capture both the productivity and the citation impact of a scholar's publications.[1][2][3] It is defined as the maximum value h such that a given author has published h papers that have each been cited at least h times.[1][3]

Calculation Methodology

To determine an author's h-index, their publications are ranked in descending order of the number of citations received. The h-index is the highest rank (h) for which the number of citations is greater than or equal to the rank.

For example, if a researcher has 8 publications with the following citation counts: 30, 25, 15, 10, 8, 5, 3, 2.

• Rank 1: 30 citations (1 ≤ 30)

• Rank 2: 25 citations (2 ≤ 25)

• Rank 3: 15 citations (3 ≤ 15)

• Rank 4: 10 citations (4 ≤ 10)

• Rank 5: 8 citations (5 ≤ 8)

• Rank 6: 5 citations (6 > 5)

The h-index for this researcher would be 5, as they have 5 papers with at least 5 citations each.

Experimental Protocol for H-Index Calculation: A Step-by-Step Guide

The following protocol outlines the manual procedure for calculating the h-index. In practice, this is often automated by bibliographic databases.

Objective: To calculate the h-index of a researcher.

Materials:

• A comprehensive list of the researcher's publications.

• The number of citations for each publication, obtained from a reliable database (e.g., Scopus, Web of Science, Google Scholar).

Procedure:

• Data Compilation: Create a list of all publications by the researcher.

• Citation Count Acquisition: For each publication, retrieve the total number of citations from a chosen database.

• Data Organization: Organize the publications in a table, with one column for the publication and another for the corresponding number of citations.

• Ranking: Sort the publications in descending order based on the number of citations. Assign a rank to each publication, starting from 1 for the most-cited paper.

• H-Index Identification: Proceed down the ranked list and identify the last rank number that is less than or equal to the corresponding citation count. This number is the h-index.

Limitations of the H-Index

Despite its widespread use, the h-index has several recognized limitations:[4]

• Insensitivity to highly-cited papers: Once a paper is part of the 'h-core' (the h papers with at least h citations), any further citations it accrues do not increase the h-index.

• Neglect of author contribution: The h-index gives equal weight to all authors of a publication, regardless of their contribution or position in the author list (e.g., first or corresponding author).[4][5]

• Field-dependent citation patterns: Citation practices vary significantly across different scientific disciplines, making direct comparisons of h-indices between fields problematic.[1]

• Career stage bias: The h-index naturally increases over time, which can disadvantage early-career researchers when compared to more established scientists.[4][6]

The Conceptual H(p,t) Index: Incorporating Position and Time

While a formally defined "h(p,t) index" is not a standard bibliometric, the notation serves as a useful conceptual framework to discuss h-index variants that account for p osition (authorship) and t ime (career duration).

H-Index Variants Accounting for Authorship Position ('p')

To address the limitation of equal credit distribution, several variants have been proposed that give more weight to authors in prominent positions.

• hp-index: This index specifically focuses on the number of papers within the h-core where the researcher is the primary author (e.g., first author).[7] This provides a clearer indication of a researcher's leadership and direct contribution to their most impactful work.

• p-index (Popularity Index): This is a more radical departure, defining an author's impact based on the number of unique citing authors rather than the total number of citations.[8] The "publication popularity index" (pp-index) for a single paper is the number of distinct authors who have cited it.[8] The p-index is then calculated in the same manner as the h-index, but using the pp-index values.[8] This metric aims to reduce the impact of self-citation and citation circles.[8]

H-Index Variants Accounting for Time ('t')

To allow for fairer comparisons between researchers at different career stages, time-dependent variants of the h-index have been introduced.

• m-quotient (or m-index): This is the simplest time-normalized index, calculated by dividing the h-index by the number of years since the author's first publication.[6] This metric provides a measure of the rate of scientific impact.

• Time-Windowed H-Index: This approach involves calculating the h-index based only on publications and citations within a specific, recent time frame (e.g., the last 5 or 10 years).[9] This can provide a more current reflection of a researcher's impact.

Data Summary: H-Index vs. H(p,t) Variants

The following table summarizes the key characteristics of the h-index and its conceptual variants.

Metric	Core Concept	Calculation Basis	Addresses Limitation of...
H-Index	A balance of productivity and citation impact.	Number of publications (h) with at least h citations.	Over-reliance on a few highly cited papers or a large number of poorly cited papers.
hp-index	Impact as a primary contributor.	Number of h-core papers with primary authorship.	Undifferentiated author contributions.
p-index	Popularity and breadth of influence.	Number of publications (p) with at least p unique citing authors.	Self-citation and narrow citation circles.
m-quotient	Rate of scientific impact accumulation.	h-index / years of research activity.	Career stage bias.
Time-Windowed H-Index	Current research impact.	h-index calculated for a recent period.	Over-emphasis on historical achievements.

Visualizing the Concepts

The following diagrams, generated using the DOT language, illustrate the logical relationships and workflows discussed.

Caption: Workflow for calculating the standard h-index.

Caption: Key limitations of the traditional h-index.

Caption: Relationship of h-index variants to the standard h-index.

Conclusion

The h-index remains a valuable and widely used tool for a quick assessment of a researcher's impact. However, for a more equitable and detailed evaluation, especially in the context of funding, promotion, and hiring decisions, it is crucial to consider its limitations. The conceptual framework of an "h(p,t) index," representing variants that account for authorship position and time, provides a pathway to a more holistic understanding of a researcher's contributions. As the landscape of scientific communication and collaboration continues to evolve, so too will the metrics used to assess its impact, moving towards a multi-dimensional approach that values not just the quantity of citations, but also the quality of contribution and the trajectory of a researcher's influence over time.

References

• 1. h-index - Wikipedia [en.wikipedia.org]
• 2. The h-Index: An Indicator of Research and Publication Output - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aje.com [aje.com]
• 4. bitesizebio.com [bitesizebio.com]
• 5. quora.com [quora.com]
• 6. h-index and Variants | Soft Computing and Intelligent Information Systems [sci2s.ugr.es]
• 7. c-index and Subindices of the h-index: New Variants of the h-index to Account for Variations in Author Contribution - PMC [pmc.ncbi.nlm.nih.gov]
• 8. home.agh.edu.pl [home.agh.edu.pl]
• 9. arxiv.org [arxiv.org]

The Concept of Primary Authorship in a Multi-faceted Scientometric Index: A Technical Guide for Researchers

The evaluation of a researcher's impact and contribution is a complex endeavor, increasingly reliant on quantitative metrics. While the Hirsch-index (h-index) has become a standard for measuring both productivity and citation impact, its inherent limitations have spurred the development of more nuanced indices. This guide explores the concept of primary authorship within the context of a hypothetical, advanced scientometric measure, the h(p,t)-index, designed for a deeper analysis of a researcher's contributions, particularly in the collaborative environments prevalent in drug development and other scientific fields.

The Standard H-Index: A Primer

The h-index is a widely used metric that attempts to measure both the productivity and citation impact of a scholar's publications.[1][2][3][4][5][6] A scholar has an index h if h of their published papers have at least h citations each.[1][2][4][6][7][8] While simple and elegant, the h-index has a significant drawback: it gives equal credit to all authors on a publication, regardless of their individual contribution.[1][9][10][11] This limitation is particularly pronounced in fields where multi-author publications are the norm.

The Significance of Primary Authorship

In academic publishing, the order of authors is often indicative of the level of contribution.[12] The first author is typically the individual who has performed the central experiments and prepared the first draft of the manuscript.[13] This position is highly coveted as it signifies the greatest intellectual contribution to the work.[14] The last author is often the principal investigator or head of the laboratory who conceived and supervised the research. The corresponding author is responsible for communication with the journal throughout the publication process.[14][15] These roles, collectively, can be considered forms of "primary authorship," carrying more weight in terms of intellectual leadership and overall responsibility for the research.

Conceptualizing the h(p,t)-Index

The h(p,t)-index is conceptualized here as a multi-faceted metric that refines the standard h-index by incorporating parameters for primary authorship (p) and the number of co-authors (t) . The core idea is to move from a whole-number counting of publications to a fractional or weighted counting system that more accurately reflects an individual's contribution.

Several approaches can be employed to assign weights to publications based on authorship position. These schemes are designed to give more credit to primary authors. The table below summarizes a few potential weighting models.

Authorship Role	Harmonic Weighting	Linear Weighting	Positional Weighting (5 authors)
First Author	1.00	1.00	0.50
Second Author	0.50	0.80	0.20
Third Author	0.33	0.60	0.15
Fourth Author	0.25	0.40	0.10
Last Author	-	-	0.05
Other Middle Authors	1/n (n=position)	(N-n+1)/N (N=total authors)	Variable

• Harmonic Weighting: Assigns a weight of 1/n, where n is the author's position in the byline.

• Linear Weighting: Distributes credit in a linearly decreasing manner from the first author.

• Positional Weighting: A more complex model that assigns specific weights to key positions like first and last author, and distributes the remaining credit among the other authors.

A further refinement of the h(p,t)-index involves normalizing for the total number of authors on a paper. The h-frac index, for example, divides the citation count for a paper by the number of authors before calculating the h-index.[9] A similar principle can be applied to the publication count itself.

Formula for a paper's contribution to the h(p,t)-index:

Contribution = Wp / T

Where:

• Wp is the weight assigned based on the author's position (p).

• T is the total number of authors.

Experimental Protocols for Calculating the h(p,t)-Index

The following outlines a detailed methodology for calculating a researcher's hypothetical h(p,t)-index:

• Data Acquisition:

  • Compile a comprehensive list of the researcher's publications from a citation database (e.g., Scopus, Web of Science, Google Scholar).[2][16]

  • For each publication, record the total number of citations, the full author list, and the total number of authors.

• Application of Weighting Scheme:

  • Choose a primary authorship weighting scheme (e.g., Harmonic, Linear, or Positional).

  • For each publication, determine the researcher's authorship position and assign the corresponding weight (Wp).

• Normalization for Co-Authorship:

  • For each publication, divide the authorship weight (Wp) by the total number of authors (T) to get the fractional contribution of that paper.

• Calculation of the h(p,t)-core:

  • Create a list of all publications with their calculated fractional contribution.

  • For each publication, also list its total number of citations.

  • Order the publications in descending order of their total citations.

  • The h(p,t)-index is the highest number h such that the researcher has at least h publications with a fractional contribution that, when summed, is greater than or equal to h, and where each of those h publications has at least h citations.

Visualizing the h(p,t)-Index Calculation and Authorship Concepts

The following diagrams, generated using the DOT language, illustrate the key concepts and workflows discussed in this guide.

Caption: Workflow for calculating the standard h-index.

Caption: Conceptual workflow for calculating the h(p,t)-index.

Caption: Logical relationships of authorship roles in a publication.

Conclusion

The h(p,t)-index, as conceptualized in this guide, offers a more granular and equitable approach to researcher evaluation than the standard h-index. By accounting for the pivotal role of primary authorship and the diluting effect of large author lists, it provides a metric that can better reflect the intellectual contributions of researchers, particularly in highly collaborative fields such as drug development. While no single metric can perfectly capture the multifaceted nature of scientific contribution, the principles underlying the h(p,t)-index represent a significant step towards a more fair and accurate assessment of individual research impact.

References

• 1. h-index - Wikipedia [en.wikipedia.org]
• 2. The h-Index: Understanding its predictors, significance, and criticism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Scientometric Dilemma: Is H-index Adequate for Scientific Validity of Academic’s Work? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. samwell.ai [samwell.ai]
• 5. Do You Know Your H-Index? – HSLS Update [info.hsls.pitt.edu]
• 6. H-index | FORRT - Framework for Open and Reproducible Research Training [forrt.org]
• 7. An index to quantify an individual's scientific research output - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fastest way to calculate h-index of publications | by Sourabh Jain | TDS Archive | Medium [medium.com]
• 9. bitesizebio.com [bitesizebio.com]
• 10. Author impact metric: The h-index | Augustus C. Long Health Sciences Library [library.cumc.columbia.edu]
• 11. researchgate.net [researchgate.net]
• 12. Basics of authorship in academic publishing | Editage Insights [editage.com]
• 13. Guidance on Authorship in Scholarly or Scientific Publications | Office of the Provost [provost.yale.edu]
• 14. aje.com [aje.com]
• 15. Guidelines on Authorship in Scholarly or Scientific Publications | Division of Research | Brown University [division-research.brown.edu]
• 16. How do I calculate my h-index? - WUR [wur.nl]

The h(p,t) Index: A Technical Guide to Measuring Primary and Total Scientific Output

In the landscape of scientometrics, the Hirsch-index (h-index) has been a long-standing, if imperfect, measure of a researcher's impact.[1][2] While it captures productivity and citation impact, it does not differentiate between the contributions of a primary author and those of a co-author.[1][2] To address this limitation, the h(p,t) index was proposed as a more nuanced metric that separately evaluates a researcher's primary and total scientific output.[1][3][4] This technical guide provides an in-depth overview of the h(p,t) index, its calculation, and its potential applications for researchers, scientists, and drug development professionals.

Conceptual Framework of the h(p,t) Index

The h(p,t) index is a composite metric that provides a dual perspective on a researcher's publication record. It is composed of two distinct components:

• h(p) index : This represents the h-index calculated only for publications where the researcher is a primary author . Primary authorship is typically defined as the first author, shared first author, last author, or corresponding author.[1][4] This component of the index is designed to quantify the scientific output for which the researcher had a leading role.

• h(t) index : This is the traditional total h-index , calculated for all of a researcher's publications, regardless of their position in the author list.[1][4]

The final h(p,t) index is presented as h(p), h(t) . For example, an h(p,t) index of 10, 15 indicates that the researcher has 10 publications as a primary author with at least 10 citations each, and a total of 15 publications with at least 15 citations each across their entire body of work.[1][2]

The Rationale for a Differentiated Metric

The development of the h(p,t) index was motivated by the need for a more equitable and transparent method of evaluating scientific contributions, particularly in fields like biomedical research where authorship position is highly significant.[4] The standard h-index can be inflated by a large number of publications in which the researcher had a minor role. The h(p,t) index aims to provide a clearer picture of a researcher's leadership and direct intellectual contribution to their published work.

Methodology for Calculating the h(p,t) Index

The calculation of the h(p,t) index is a straightforward process that leverages the well-established methodology of the standard h-index calculation. The protocol can be broken down into the following steps:

Data Acquisition and Preparation

• Compile a Complete Publication List : Gather a comprehensive list of all peer-reviewed publications for the researcher being evaluated. This can be done using databases such as Scopus, Web of Science, or Google Scholar.[5]

• Obtain Citation Counts : For each publication, retrieve the total number of citations.

• Identify Primary Authorship : For each publication, determine the researcher's authorship position. This requires a clear definition of "primary author," which is typically:

  • First Author

  • Shared First Author

  • Last Author

  • Corresponding Author

• Create Two Publication Subsets :

  • Primary Author List : A list containing only the publications where the researcher is a primary author, along with their citation counts.

  • Total Publication List : A list containing all publications by the researcher, with their corresponding citation counts.

Calculation of h(p) and h(t)

The h-index is calculated for each of the publication subsets created in the previous step. The h-index is the highest number 'h' such that 'h' publications have at least 'h' citations.[6]

Calculation of h(t):

• Order the Total Publication List in descending order of citation counts.

• Find the highest rank 'h' where the number of citations is greater than or equal to the rank. This value is the h(t) index .

Calculation of h(p):

• Order the Primary Author List in descending order of citation counts.

• Find the highest rank 'h' where the number of citations is greater than or equal to the rank. This value is the h(p) index .

Final h(p,t) Index

The final h(p,t) index is presented by combining the two calculated values in the format: h(p), h(t) .

Hypothetical Case Study

To illustrate the calculation of the h(p,t) index, consider a hypothetical researcher, Dr. Evelyn Reed, a mid-career scientist in drug development.

Dr. Reed's Publication Data

Publication	Total Citations	Dr. Reed's Author Position	Primary Authorship?
Paper 1	150	First Author	Yes
Paper 2	120	Last Author	Yes
Paper 3	95	Third of five authors	No
Paper 4	80	First Author	Yes
Paper 5	65	Corresponding Author	Yes
Paper 6	50	Second of four authors	No
Paper 7	40	First Author	Yes
Paper 8	30	Fourth of six authors	No
Paper 9	25	Last Author	Yes
Paper 10	15	Second of three authors	No
Paper 11	10	First Author	Yes
Paper 12	5	Third of three authors	No

Calculation of h(t) for Dr. Reed

Total Publication List (ranked by citations):

Rank	Total Citations
1	150
2	120
3	95
4	80
5	65
6	50
7	40
8	30
9	25
10	15
11	10
12	5

Dr. Reed has 9 papers with at least 9 citations. Her 10th most cited paper has 15 citations. Her 11th has 10. Therefore, her h(t) index is 10 .

Calculation of h(p) for Dr. Reed

Primary Author Publication List (ranked by citations):

Rank	Total Citations
1	150
2	120
3	80
4	65
5	40
6	25
7	10

Dr. Reed has 6 primary author papers with at least 6 citations (the 6th has 25). Her 7th primary author paper has 10 citations. Therefore, her h(p) index is 7 .

Dr. Reed's h(p,t) Index

Dr. Reed's h(p,t) index is 7, 10 . This provides a more detailed picture of her scientific output than her h-index of 10 alone, highlighting her significant contributions as a primary author on 7 impactful papers.

Visualizing the h(p,t) Index

Conceptual Diagram

References

• 1. An updated h-index measures both the primary and total scientific output of a researcher - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. An updated h-index measures both the primary and total scientific output of a researcher [discoveriesjournals.org]
• 4. An updated h-index measures both the primary and total scientific output of a researcher - PMC [pmc.ncbi.nlm.nih.gov]
• 5. h-index - Wikipedia [en.wikipedia.org]
• 6. The h-Index: An Indicator of Research and Publication Output - PMC [pmc.ncbi.nlm.nih.gov]

The h(p,t) Index: A Technical Guide for Evaluating Early-Career Researchers

For Researchers, Scientists, and Drug Development Professionals

In the competitive landscape of scientific research and drug development, the accurate and fair assessment of a researcher's impact is paramount. Traditional metrics, such as the h-index, often fall short in providing a nuanced view, particularly for early-career researchers (ECRs). This technical guide introduces the h(p,t) index, a proposed metric designed to offer a more comprehensive evaluation by distinguishing between a researcher's primary contributions and their overall involvement in collaborative work.

Introduction to the h(p,t) Index

The h(p,t) index, also referred to as the Hirsch(p,t)-index, is an author-level metric that expands upon the traditional h-index. It provides a dual-component score that separately considers publications where the researcher had a primary role (first or corresponding author) and their total publication output. This distinction is particularly valuable for ECRs, as it highlights their leadership and intellectual contribution, which can be obscured in a simple h-index that treats all co-authorships equally.

The h(p,t) index is presented as a set of two values: h(p),h(t) .

• h(p): The h-index calculated based only on the publications where the researcher is a primary author (defined as the first, shared first, senior, or corresponding author).

• h(t): The researcher's traditional, total h-index , which includes all publications regardless of author position.

For instance, an h(p,t) index of 5,8 indicates that the researcher has 5 publications as a primary author that have each been cited at least 5 times, and a total of 8 publications that have each been cited at least 8 times[1].

Data Presentation: Quantitative Benchmarks

While the h(p,t) index is not yet widely adopted, we can extrapolate illustrative data based on typical h-index values for early-career researchers in various fields and the general expectation of first-authorship contributions early in one's career. The following tables provide hypothetical h(p,t) index ranges for ECRs (typically defined as being within 5-10 years of their terminal degree).

Table 1: Illustrative h(p,t) Index Ranges for Early-Career Researchers by Discipline

Discipline	Typical h(t) Range for ECRs	Estimated h(p) Range for ECRs	Illustrative h(p,t) Index Examples
Biomedical Sciences	5 - 12	3 - 8	4,6; 6,10; 7,11
Chemistry	4 - 10	2 - 6	3,5; 5,8; 6,9
Physics	4 - 10	2 - 7	3,6; 5,9; 6,10
Computer Science	3 - 8	2 - 5	2,4; 4,7; 5,8

Note: These are illustrative values and can vary significantly based on sub-discipline, specific research area, and individual productivity.

Table 2: Comparison with Traditional h-index

Researcher Profile	Traditional h-index (h(t))	h(p,t) Index	Interpretation
ECR A: Highly collaborative, many co-authorships	10	4,10	Strong collaborative network, but a smaller number of first-author impactful papers.
ECR B: Focused on leading own projects	7	6,7	High proportion of primary-authored work, demonstrating significant intellectual leadership.
ECR C: Balanced portfolio	8	5,8	A healthy balance of leading projects and contributing to collaborative efforts.

Experimental Protocols: Calculating the h(p,t) Index

The calculation of the h(p,t) index is a straightforward process that leverages the established methodology for determining the standard h-index.

Protocol for Calculating h(t) (Total h-index)

• Compile a comprehensive list of all publications by the researcher. This can be obtained from databases such as Scopus, Web of Science, or Google Scholar.

• For each publication, obtain the total number of citations.

• Rank the publications in descending order based on the number of citations.

• Identify the highest number (h) such that the top h publications each have at least h citations. This number is the h(t).

Protocol for Calculating h(p) (Primary-author h-index)

• From the comprehensive list of publications, identify the subset of publications where the researcher is a primary author . This typically includes first author, shared first author, and corresponding/senior author positions.

• For each of these primary-authored publications, obtain the total number of citations.

• Rank these primary-authored publications in descending order based on the number of citations.

• Identify the highest number (h) such that the top h primary-authored publications each have at least h citations. This number is the h(p).

Reporting the h(p,t) Index

The final h(p,t) index is reported in the format h(p),h(t) .

Mandatory Visualizations

Signaling Pathway for h(p,t) Index Calculation

The following diagram illustrates the workflow for calculating the h(p,t) index.

Caption: Workflow for calculating the h(p,t) index.

Conceptual Relationship of h(p,t) Components

This diagram illustrates the relationship between the primary and total research output as represented by the h(p,t) index.

Caption: Conceptual model of the h(p,t) index components.

Conclusion

The h(p,t) index offers a more granular and equitable approach to evaluating the research output of early-career researchers. By distinguishing between primary-authored and total publications, it provides a clearer picture of an individual's leadership and collaborative contributions. While not yet a universal standard, its application can aid funding agencies, academic institutions, and industry in making more informed decisions regarding hiring, promotion, and grant allocation for the next generation of scientific leaders.

References

• 1. samwell.ai [samwell.ai]

Unraveling a Non-Standard Metric: An Exploration of Potential Interpretations of the "h(p,t) Index" for Scientific and Drug Development Professionals

An extensive review of scientific and technical literature did not yield a recognized, standardized metric referred to as the "h(p,t) index." It is plausible that this term represents a novel or proprietary composite index, or potentially a typographical variation of established metrics used by researchers and drug development professionals. Given the context of the intended audience, this guide will explore the most relevant and widely used indices that align with the potential components suggested by "h(p,t)": the h-index for assessing research impact and the therapeutic index (TI) , a critical measure in drug development.

Part 1: The h-index - A Measure of Researcher Impact

The h-index, or Hirsch index, is a bibliometric indicator that quantifies both the productivity and the citation impact of a scholar's published work. It is a widely used metric for evaluating the cumulative impact of an individual researcher's output.

Core Components of the h-index

The h-index is determined by the number of a researcher's publications (p) and the number of citations (t) those publications have received.

Definition: A scientist has an index h if h of their Np papers have at least h citations each, and the other (Np - h) papers have no more than h citations each.[1]

Calculation of the h-index

To calculate the h-index, a researcher's publications are ranked in descending order by the number of citations they have received. The value of h is the point where the number of papers equals the number of citations for those papers.

Example Calculation:

Publication	Citations
Paper 1	25
Paper 2	20
Paper 3	15
Paper 4	10
Paper 5	5
Paper 6	3

In this example, the researcher has an h-index of 4, because they have 4 publications with 10 or more citations, but not 5 publications with 5 or more citations.

Logical Workflow for Determining the h-index

Caption: Workflow for calculating the h-index.

Part 2: The Therapeutic Index (TI) - A Measure of Drug Safety

The therapeutic index (TI) is a quantitative measurement of the relative safety of a drug. It is a comparison of the amount of a therapeutic agent that causes the therapeutic effect to the amount that causes toxicity.[2] A key part of drug discovery and development is the characterization and optimization of the safety and efficacy of drug candidates to identify those with an appropriately balanced profile.[2]

Core Components of the Therapeutic Index

The TI is typically calculated from data obtained through preclinical animal studies and is a critical parameter considered in the decision to advance a drug candidate to human trials. The core components are derived from dose-response curves.

Component	Description
TD₅₀ (Median Toxic Dose)	The dose of a drug that produces a toxic effect in 50% of the population.
ED₅₀ (Median Effective Dose)	The dose of a drug that produces a desired therapeutic effect in 50% of the population.

The therapeutic index is the ratio of these two values.

Formula: TI = TD₅₀ / ED₅₀

A higher TI is preferable as it indicates a wider margin between the doses that are effective and the doses that are toxic.

Experimental Determination of TD₅₀ and ED₅₀

The determination of TD₅₀ and ED₅₀ involves a series of in vivo experiments, typically in animal models.

Experimental Protocol Outline:

• Dose-Range Finding Studies: Initial studies to determine the range of doses that will be tested.

• Efficacy Studies (for ED₅₀):

  • Multiple groups of animals are administered a range of doses of the drug.

  • A specific therapeutic endpoint is measured (e.g., reduction in tumor size, lowering of blood pressure).

  • The percentage of animals responding at each dose level is recorded.

  • A dose-response curve is generated to calculate the ED₅₀.

• Toxicity Studies (for TD₅₀):

  • Multiple groups of animals are administered a range of doses of the drug.

  • Specific toxic endpoints are monitored (e.g., organ damage, adverse clinical signs).

  • The percentage of animals exhibiting toxicity at each dose level is recorded.

  • A dose-response curve is generated to calculate the TD₅₀.

Signaling Pathway and Dose-Response Relationship

The concept of the therapeutic index is rooted in the dose-dependent interaction of a drug with its biological target, leading to both desired (on-target) and undesired (off-target) effects.

Caption: Drug interaction leading to efficacy and toxicity.

References

• 1. An index to quantify an individual's scientific research output - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The determination and interpretation of the therapeutic index in drug development - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Calculating Publication Impact: The h-index

For: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to understanding and calculating the h-index, a widely used metric for quantifying the cumulative impact of a researcher's scientific publications. While the specific term "h(p,t) index" is not a standard bibliometric, it aptly captures the core components of the h-index: the number of p ublications and the context of t ime over which a researcher's impact is assessed.

Introduction to the h-index

The h-index , or Hirsch index, is an author-level metric designed to measure both the productivity and the citation impact of a scholar's publications.[1][2][3] It was proposed by physicist Jorge E. Hirsch in 2005 to provide a more balanced measure of scientific contribution than simply counting the total number of publications or total citations.[1][2] The h-index is defined as the maximum value h such that a given author has published h papers that have each been cited at least h times.[1][4]

For example, a researcher with an h-index of 15 has published 15 papers, each of which has been cited at least 15 times.[5][6] This metric is valued because it avoids being skewed by a single, highly-cited publication or a large number of publications with few to no citations.[5][7]

Protocol for Manual Calculation of the h-index

This protocol outlines the steps to manually calculate your h-index.

Objective: To determine the h-index from a list of publications and their corresponding citation counts.

Materials:

• A comprehensive list of your publications (e.g., journal articles, conference papers).

• The number of citations for each publication.

Procedure:

• Data Compilation: Create a list of all your published articles.[7] For each article, find the total number of times it has been cited.[7]

• Ranking: Arrange your publications in descending order based on the number of citations received.[7]

• Identification of the h-index: In the ranked list, find the last publication where the rank number is less than or equal to the number of citations.[1][7] The rank number of this publication is your h-index.[1]

Example Calculation:

The following table illustrates the manual calculation of the h-index for a researcher with 10 publications.

Rank (p)	Publication	Number of Citations	Rank ≤ Citations?
1	Paper F	58	Yes
2	Paper B	45	Yes
3	Paper J	32	Yes
4	Paper A	21	Yes
5	Paper D	15	Yes
6	Paper H	9	Yes
7	Paper C	7	Yes
8	Paper E	5	No
9	Paper I	3	No
10	Paper G	2	No

Result: The highest rank where the number of citations is greater than or equal to the rank is 7. Therefore, the h-index for this researcher is 7 .

Automated Calculation of the h-index

Several academic databases automatically calculate the h-index for authors. This is the most common and convenient method.

Protocol for Automated Calculation:

• Select a Database: Choose a citation database to use. The most common are Google Scholar, Scopus, and Web of Science.[8][9] Note that the h-index may vary between databases due to differences in their coverage of publications.[3][5]

• Create a Profile: For Google Scholar, it is necessary to create a public profile.[3] Scopus and Web of Science typically generate author profiles automatically.

• Locate Your Profile: Search for your author profile within the chosen database.

• Retrieve the h-index: The database will display the calculated h-index on your profile page.[3]

The Role of Time (t) and the m-index

The h-index naturally increases over a researcher's career as more papers are published and accumulate citations. Therefore, when comparing researchers, it is important to consider their "academic age" – the number of years since their first publication.

To account for the influence of career length, the m-index (or m-quotient) was proposed by Hirsch. It is calculated by dividing the h-index by the number of years of the author's research activity.[10][11]

Formula for m-index: m-index = h-index / n Where n is the number of years since the researcher's first publication.

Example: If a researcher has an h-index of 12 and their first paper was published 10 years ago, their m-index would be: 12 / 10 = 1.2

An m-index of around 1 is considered to characterize a successful scientist.[4]

Summary of Key Bibliometric Indices

The following table summarizes the h-index and other relevant metrics for a comprehensive view of research impact.

Index	Description	Calculation	Key Feature
h-index	A researcher has an h-index of h if h of their papers have at least h citations each.[1][4]	Find the highest rank h where citations ≥ rank.	Balances productivity and citation impact.[1]
m-index	Normalizes the h-index by the academic age of the researcher.[10]	h-index / (number of years since first publication)	Facilitates comparison between researchers at different career stages.[12]
i10-index	The number of publications with at least 10 citations.[13]	Count the number of publications with ≥ 10 citations.	A simple and straightforward metric used by Google Scholar.[13]
g-index	Gives more weight to highly-cited papers. An index g is the highest rank where the sum of citations for the top g papers is at least g².	Find the highest rank g such that the cumulative citations of the top g papers ≥ g².	Aims to improve upon the h-index by considering the citation distribution.

Visualizations

Workflow for h-index Calculation

Caption: Workflow for the manual calculation of the h-index.

Logical Relationship of h-index Components

Caption: Logical relationship between publications, citations, and the h-index.

References

• 1. h-index - Wikipedia [en.wikipedia.org]
• 2. scispace.com [scispace.com]
• 3. How to Calculate H-Index in Google Scholar? | Researcher.Life [researcher.life]
• 4. The h-Index: An Indicator of Research and Publication Output - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is an h-index? How do I find the h-index for a particular author? - Ask the Research Medical Library [mdanderson.libanswers.com]
• 6. The h-Index Explained: Measuring Research Impact | Health Sciences Library [hsl.osu.edu]
• 7. The ultimate how-to-guide on the h-index - Paperpile [paperpile.com]
• 8. What is a good H-index? | Elsevier Author Services Blog [scientific-publishing.webshop.elsevier.com]
• 9. sita-pub.com [sita-pub.com]
• 10. The h-Index: Understanding its predictors, significance, and criticism - PMC [pmc.ncbi.nlm.nih.gov]
• 11. h-index and Variants | Soft Computing and Intelligent Information Systems [sci2s.ugr.es]
• 12. bitesizebio.com [bitesizebio.com]
• 13. akjournals.com [akjournals.com]

Application Notes & Protocols: Determining the h(p,t) Index

For Researchers, Scientists, and Drug Development Professionals

Introduction

The h(p,t) index is a composite metric designed to quantify the efficacy and temporal dynamics of a hit compound on a specific cellular signaling pathway. This index provides a standardized score, enabling robust comparison across different compounds and experimental conditions. The index is derived from a combination of key performance indicators (KPIs) that measure changes in protein phosphorylation, gene expression, and cell viability.

The formula for the h(p,t) index is given by:

h(p,t) Index = (ΔP * wP) + (ΔG * wG) - (ΔV * wV)

Where:

• ΔP : Fold change in the phosphorylation of a key pathway protein at time t.

• wP : Weighting factor for protein phosphorylation.

• ΔG : Fold change in the expression of a downstream target gene at time t.

• wG : Weighting factor for gene expression.

• ΔV : Percent change in cell viability at time t.

• wV : Weighting factor for cell viability.

Weighting factors (wP, wG, wV) are determined empirically based on the known importance of each parameter to the biological outcome of the pathway modulation and typically sum to 1.

Experimental Protocols

Protocol 1: Cell Culture and Compound Treatment

• Cell Seeding : Plate a human cancer cell line (e.g., HeLa) in 96-well plates at a density of 1 x 10⁴ cells per well in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Incubation : Culture the cells for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Compound Preparation : Prepare a 10 mM stock solution of the hit compound (Compound-X) in dimethyl sulfoxide (DMSO). Create a serial dilution of Compound-X in serum-free media to achieve final concentrations of 1 µM, 5 µM, and 10 µM.

• Treatment : Replace the media in the 96-well plates with the media containing the different concentrations of Compound-X. Include a vehicle control (DMSO) and an untreated control.

• Time Points : Incubate the treated cells for various time points (e.g., 6, 12, and 24 hours) before proceeding to the downstream assays.

Protocol 2: Western Blot for Protein Phosphorylation (ΔP)

• Cell Lysis : After the designated treatment time, wash the cells with ice-cold Phosphate-Buffered Saline (PBS) and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification : Determine the protein concentration of each lysate using a BCA protein assay.

• Electrophoresis : Load 20 µg of protein from each sample onto a 10% SDS-PAGE gel and run at 100V for 90 minutes.

• Transfer : Transfer the separated proteins to a PVDF membrane at 350 mA for 75 minutes.

• Blocking and Antibody Incubation : Block the membrane with 5% non-fat milk in Tris-Buffered Saline with Tween 20 (TBST) for 1 hour. Incubate the membrane overnight at 4°C with a primary antibody specific to the phosphorylated form of the target protein (e.g., p-ERK1/2). Also, probe a separate membrane with an antibody for the total form of the protein and a loading control (e.g., GAPDH).

• Detection : Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour. Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Quantification : Quantify the band intensities using image analysis software (e.g., ImageJ). Normalize the phosphorylated protein signal to the total protein signal. Calculate the fold change (ΔP) relative to the vehicle control.

Protocol 3: qRT-PCR for Gene Expression (ΔG)

• RNA Extraction : At each time point, lyse the cells directly in the wells using a lysis buffer (e.g., TRIzol) and extract total RNA according to the manufacturer's protocol.

• cDNA Synthesis : Synthesize complementary DNA (cDNA) from 1 µg of total RNA using a reverse transcription kit.

• Quantitative PCR (qPCR) : Perform qPCR using a SYBR Green master mix and primers specific for a downstream target gene (e.g., c-Fos). Use a housekeeping gene (e.g., GAPDH) for normalization.

• Data Analysis : Calculate the relative gene expression fold change (ΔG) using the ΔΔCt method, comparing the treated samples to the vehicle control.

Protocol 4: Cell Viability Assay (ΔV)

• Assay : At the end of the treatment period, add a resazurin-based reagent (e.g., PrestoBlue) to each well and incubate for 2 hours at 37°C.

• Measurement : Measure the fluorescence at an excitation/emission wavelength of 560/590 nm using a plate reader.

• Calculation : Calculate the percentage of viable cells relative to the untreated control. The change in viability (ΔV) is the difference in percentage points from the control.

Data Presentation

Table 1: h(p,t) Index Calculation for Compound-X

Time (t)	Concentration	ΔP (p-ERK1/2 Fold Change)	ΔG (c-Fos Fold Change)	ΔV (% Change in Viability)	h(p,t) Index*
6h	1 µM	2.5	3.1	-5%	2.90
6h	5 µM	4.2	5.8	-12%	5.30
6h	10 µM	6.8	8.5	-25%	8.55
12h	1 µM	1.8	2.2	-10%	2.20
12h	5 µM	3.1	4.0	-28%	4.35
12h	10 µM	4.5	6.2	-45%	6.70
24h	1 µM	0.9	1.1	-20%	1.50
24h	5 µM	1.5	2.5	-55%	3.35
24h	10 µM	2.2	3.8	-75%	5.25

*Calculated using weighting factors: wP = 0.4, wG = 0.4, wV = 0.2

Visualizations

Caption: Experimental workflow for determining the h(p,t) index.

Caption: Hypothetical signaling pathway modulated by Compound-X.

Application Notes & Protocols for Therapeutic Index (TI) Calculation

Audience: Researchers, scientists, and drug development professionals.

Introduction:

In pharmacology and drug development, the Therapeutic Index (TI) is a critical quantitative measure of a drug's relative safety. It compares the dose of a therapeutic agent that causes the desired therapeutic effect to the dose that causes toxicity. A higher TI is preferable, as it indicates a wider margin between the effective dose and the toxic dose. The term "h(p,t) index" is not a standard term in pharmacology; it is interpreted here as a placeholder for the Therapeutic Index, potentially alluding to the core concepts of h uman p harmacology and t oxicology that underpin this crucial metric.

The TI is most commonly calculated as a ratio of two key parameters derived from dose-response curves:

• TD50 (Median Toxic Dose): The dose of a drug that produces a toxic effect in 50% of the population. In animal studies, the LD50 (Median Lethal Dose) is often used.

• ED50 (Median Effective Dose): The dose of a drug that produces the desired therapeutic effect in 50% of the population.

The fundamental formula is: TI = TD50 / ED50 or TI = LD50 / ED50

For in vitro studies, this concept is often referred to as the Selectivity Index (SI) , calculated as the ratio of the cytotoxic concentration to the effective concentration: SI = CC50 / EC50 .

Tools and Software for Therapeutic Index Calculation

The calculation of the Therapeutic Index is not performed by a single, dedicated software. Instead, it is a multi-step process that relies on a suite of software tools designed for experimental data analysis, statistical modeling, and visualization. The primary task is to perform non-linear regression on dose-response data to accurately determine the ED50 and TD50 values.

Primary Data Analysis and Curve-Fitting Software

These tools are essential for analyzing raw dose-response data and are the cornerstone of TI determination.

Software/Tool	Key Features & Use Case	Typical User
GraphPad Prism	Industry standard for scientific graphing and data analysis.[1][2][3] Provides a comprehensive library of non-linear regression models, including various sigmoidal dose-response equations.[4][5] Automatically calculates EC50/IC50 values with confidence intervals from raw data.[5]	Bench scientists, Pharmacologists, Biologists
SigmaPlot	Advanced scientific graphing and statistical analysis software. Offers a wide range of curve-fitting models and data visualization options.	Researchers requiring advanced graphing capabilities.
SAS / R	Powerful statistical programming languages and environments. Offer maximum flexibility for custom modeling and analysis, including fitting complex pharmacodynamic models.[6] Requires programming expertise.	Biostatisticians, Computational Biologists
Microsoft Excel	Can perform non-linear regression using the Solver add-in.[7] Suitable for basic analysis but lacks the specialized statistical tests and robust error handling of dedicated software.	Users with limited access to specialized software.

Specialized and Online Tools

These tools serve specific purposes, from simple calculations to complex therapeutic drug monitoring.

Software/Tool	Key Features & Use Case	Typical User
Pharmacy Freak TI Calculator	A simple, free online tool for calculating the TI once LD50/TD50 and ED50 values are already known.[8] Provides a quick safety interpretation.	Students, Educators, Researchers for quick checks.
AAT Bioquest ED50 Calculator	An online tool specifically for calculating the ED50 from dose-response data.[9]	Researchers needing a quick ED50 calculation without full software.
PrecisePK	Therapeutic drug monitoring (TDM) software that uses patient data and pharmacokinetic models to optimize dosing, which is critical for drugs with a narrow TI.[10]	Clinical Pharmacists, Physicians
CurveCurator	An open-source tool designed for high-throughput screening data, assessing the relevance of dose-response curves by combining statistical significance with biological effect size.[11]	Researchers in drug discovery and HTS.

Experimental Protocols

The determination of the Therapeutic Index requires robust data from both efficacy and toxicity studies. These can be performed in vitro or in vivo.

Protocol 1: In Vitro Efficacy and Cytotoxicity Assessment

This protocol describes a general workflow for determining the EC50 (for efficacy) and CC50 (for cytotoxicity) to calculate a Selectivity Index (SI), the in vitro analog of the TI.

Objective: To determine the concentration of a drug candidate that elicits 50% of the maximal therapeutic response (EC50) and the concentration that causes 50% cytotoxicity in a control cell line (CC50).

Methodology:

• Cell Culture:

  • Efficacy: Culture a relevant target cell line (e.g., a cancer cell line like A549 for an oncology drug).

  • Toxicity: Culture a non-malignant control cell line (e.g., normal human lung fibroblasts, IMR-90) to assess general cytotoxicity.

  • Maintain cells in appropriate media and conditions (e.g., 37°C, 5% CO2).

• Compound Preparation:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Perform a serial dilution of the compound in culture medium to create a range of at least 8-10 concentrations (e.g., from 0.01 nM to 100 µM).

• Cell Seeding:

  • Seed the cells into 96-well microplates at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment:

  • Remove the old medium and add 100 µL of the medium containing the various compound concentrations to the appropriate wells. Include vehicle-only controls (e.g., 0.1% DMSO) and untreated controls.

  • Incubate for a relevant period (e.g., 48-72 hours).

• Viability/Efficacy Assay (Example: MTT Assay):

  • Add 10 µL of MTT reagent (5 mg/mL) to each well and incubate for 4 hours.

  • Add 100 µL of solubilization solution (e.g., DMSO or a detergent-based buffer) to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Convert absorbance values to percentage of cell viability relative to the vehicle control.

  • Use software like GraphPad Prism to plot percent viability (Y-axis) against the log of the compound concentration (X-axis).

  • Fit the data using a non-linear regression model, such as the log(inhibitor) vs. response -- Variable slope (four parameters) equation.

  • The software will calculate the EC50 (for the target cell line) and CC50 (for the control cell line).

• Selectivity Index Calculation:

  • Calculate the SI using the formula: SI = CC50 / EC50 .

Protocol 2: In Vivo Efficacy and Toxicity Assessment

This protocol provides a general framework for determining the ED50 and TD50/LD50 in an animal model.[12] All animal studies must be conducted in accordance with ethical guidelines and approved by an Institutional Animal Care and Use Committee (IACUC).

Objective: To determine the dose of a drug candidate that produces a therapeutic effect in 50% of the animal population (ED50) and the dose that causes a specific toxic or lethal outcome in 50% of the population (TD50 or LD50).

Methodology:

• Animal Model Selection:

  • Choose a relevant animal model for the disease (e.g., nude mice with tumor xenografts for an oncology drug).

  • Use a sufficient number of animals per group (e.g., n=8-10) to achieve statistical power.

• Dose-Range Finding Study:

  • Conduct a preliminary study with a small number of animals to identify a broad range of doses, from no-effect to severe toxicity, to inform the main study design.

• Main Study - Efficacy (ED50):

  • Randomly assign animals to several treatment groups, including a vehicle control group and at least 5-7 dose groups of the test compound.

  • Administer the drug via the intended clinical route (e.g., oral gavage, intravenous injection) on a defined schedule.

  • Monitor the therapeutic endpoint over time (e.g., measure tumor volume twice weekly).

  • Define a positive therapeutic response (e.g., >50% tumor growth inhibition compared to the vehicle group at the end of the study).

  • Calculate the percentage of animals in each group that achieved the positive response.

• Main Study - Toxicity (TD50/LD50):

  • This can be done in parallel with the efficacy study or as a separate acute toxicity study.

  • Monitor animals daily for clinical signs of toxicity (e.g., weight loss, lethargy, ruffled fur).

  • Define a specific toxic endpoint for TD50 (e.g., >20% body weight loss).

  • For LD50, the endpoint is mortality within a specified timeframe (e.g., 14 days).

  • Record the number of animals in each dose group that reach the toxic or lethal endpoint.

• Data Analysis:

  • For both efficacy and toxicity, plot the percentage of animals responding (Y-axis) against the log of the dose (X-axis).

  • Use software like GraphPad Prism or specialized toxicology software to perform a probit analysis or fit a sigmoidal dose-response curve.

  • The analysis will yield the ED50 and TD50/LD50 values with their respective 95% confidence intervals.

• Therapeutic Index Calculation:

  • Calculate the TI using the formula: TI = TD50 / ED50 or TI = LD50 / ED50 .

Data Presentation

Clear and structured data presentation is essential for comparing drug candidates.

Table 1: Example In Vitro Dose-Response Data for a Candidate Drug

Concentration (nM)	Log(Concentration)	% Viability (Target Cells)	% Viability (Normal Cells)
0.1	-1.0	98.5	101.2
1	0.0	95.2	99.8
10	1.0	80.1	98.5
50	1.7	51.2 (EC50 ≈ 50 nM)	96.4
100	2.0	25.6	94.1
1000	3.0	5.3	85.3
5000	3.7	2.1	48.9 (CC50 ≈ 5000 nM)
10000	4.0	1.5	20.7

Table 2: Comparison of Preclinical Drug Candidates

Compound ID	EC50 (nM)	CC50 (nM)	Selectivity Index (SI = CC50/EC50)	In Vivo ED50 (mg/kg)	In Vivo TD50 (mg/kg)	Therapeutic Index (TI = TD50/ED50)
Drug-A	50	5000	100	10	200	20
Drug-B	150	8000	53.3	40	350	8.75
Drug-C	25	1000	40	5	20	4 (Narrow TI)
Drug-D	5	15000	3000 (High SI)	2	300	150 (High TI)

Mandatory Visualizations

Diagrams are crucial for conceptual understanding and workflow planning.

Caption: Conceptual plot showing therapeutic and toxic effect curves.

Caption: Experimental and computational workflow for TI calculation.

References

• 1. researchgate.net [researchgate.net]
• 2. GraphPad Prism | NIH Library [nihlibrary.nih.gov]
• 3. cdn.graphpad.com [cdn.graphpad.com]
• 4. Nonlinear Analysis - GraphPad [graphpad.com]
• 5. youtube.com [youtube.com]
• 6. Fitting nonlinear regression models with correlated errors to individual pharmacodynamic data using SAS software - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nonlinear regression using spreadsheets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pharmacyfreak.com [pharmacyfreak.com]
• 9. ED50 Calculator | AAT Bioquest [aatbio.com]
• 10. PrecisePK - A Leading Therapeutic Drug Monitoring Software for ‍‍Model-Based Bayesian Precision Dosing [precisepk.com]
• 11. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 12. In Vivo Toxicity Study - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Applying the h(p,t) Index in a Tenure Portfolio: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing the h(p,t) index framework in the compilation and assessment of a tenure portfolio. The h(p,t) index is presented here not as a distinct, formally defined metric, but as a conceptual framework for evaluating the standard h-index in the context of a researcher's publication record (p) and the time (t) over which their academic career has developed. This approach allows for a more nuanced and equitable assessment of research impact, which is a critical component of tenure review in academic and research-focused drug development settings.

Introduction to the h-index and the h(p,t) Framework

The h-index is a widely recognized author-level metric that aims to measure both the productivity and the citation impact of a researcher's publications.[1][2][3] A researcher has an h-index of h if h of their total number of publications (Np) have each been cited at least h times.[4] For example, a researcher with an h-index of 15 has 15 publications that have each received at least 15 citations. This metric is valued for its ability to provide a more balanced view of a researcher's influence than total publication or citation counts alone.[1]

The h(p,t) framework is a proposed methodology for contextualizing the h-index within a tenure portfolio by considering two additional critical dimensions:

• p (publications): The total number and quality of publications. This goes beyond the simple count used in the h-index to consider the venues of publication (e.g., high-impact journals), the researcher's role (e.g., first or corresponding author), and the nature of the publications (e.g., original research vs. reviews).

• t (time): The academic age of the researcher, typically calculated from the year of their first publication or terminal degree. This allows for a time-normalized evaluation, recognizing that the h-index naturally increases over a researcher's career.

By evaluating the h-index through the lens of 'p' and 't', tenure committees can gain a more holistic understanding of a candidate's research trajectory, productivity, and impact relative to their field and career stage.

Data Presentation for Tenure Portfolio

Quantitative data should be summarized in clear, well-structured tables to facilitate easy comparison and review by the tenure committee.

Table 1: Summary of Key Bibliometric Indicators

Metric	Value	Data Source	Notes
h-index	[e.g., 12]	Scopus, Web of Science, Google Scholar	The h-index can vary between databases; it is recommended to report the value from a consistent and reputable source.
Total Publications (Np)	[e.g., 45]	Researcher's CV, Scopus	Includes all peer-reviewed articles, book chapters, and conference proceedings.
Total Citations	[e.g., 550]	Scopus, Web of Science, Google Scholar	Reflects the overall citation impact of the researcher's work.
Academic Age (t)	[e.g., 8 years]	Calculated from year of first publication	Provides context for the accumulated metrics.
m-quotient (h/t)	[e.g., 1.5]	Calculated	A time-normalized index that can be useful for comparing researchers at different career stages.
i10-index	[e.g., 15]	Google Scholar	The number of publications with at least 10 citations.

Table 2: Publication Analysis (p)

Publication Category	Number	Percentage of Total
First Author Publications	[e.g., 18]	[e.g., 40%]
Corresponding/Senior Author Publications	[e.g., 10]	[e.g., 22%]
Publications in Top-Quartile Journals	[e.g., 25]	[e.g., 56%]
Invited Reviews/Book Chapters	[e.g., 5]	[e.g., 11%]
Patents Filed/Granted	[e.g., 3]	N/A

Experimental Protocols for Data Generation

This section outlines the methodologies for generating the quantitative data presented in the tenure portfolio.

Protocol for Calculating the h-index

Objective: To determine the researcher's h-index from a bibliographic database.

Materials:

• Access to a major citation database (e.g., Scopus, Web of Science, or Google Scholar).

• A complete and up-to-date list of the researcher's publications.

Procedure:

• Select a Database: Choose one of the specified databases for consistency. Note that the h-index may differ slightly between them due to variations in their indexed publications.

• Author Search: Perform an author search using the researcher's full name, affiliations, and ORCID iD (if available) to ensure accurate identification.

• Generate Citation Report: Most databases have a feature to generate a citation report for a specific author. This report will typically list all publications in descending order of citations received.

• Determine the h-index: The h-index is the highest number h where the h-th publication on the list has at least h citations. For example, if the 10th most-cited paper has 12 citations and the 11th has 9 citations, the h-index is 10.

• Record the Value: Record the calculated h-index and the database from which it was derived.

Protocol for Publication Analysis

Objective: To categorize and quantify the researcher's publication record.

Materials:

• The researcher's complete curriculum vitae (CV).

• Journal ranking information (e.g., Journal Citation Reports for quartile rankings).

Procedure:

• Categorize by Authorship: Review the author list for each publication on the CV and categorize them as 'First Author', 'Corresponding/Senior Author', or 'Co-author'.

• Assess Journal Quality: For each journal publication, determine its quality based on established metrics such as Journal Impact Factor or quartile ranking within its subject category.

• Quantify Publication Types: Tally the number of publications in each category (e.g., original research articles, reviews, book chapters, patents).

• Summarize in Table: Populate a table (similar to Table 2) with the quantified data.

Visualizing the h(p,t) Framework and Research Impact

Diagrams are essential for visually communicating complex relationships and workflows within the tenure portfolio.

Caption: Logical flow of the h(p,t) framework for tenure evaluation.

Caption: Workflow for generating h(p,t) data for a tenure portfolio.

Caption: Example of a signaling pathway diagram relevant to drug development.

References

• 1. h-index - Wikipedia [en.wikipedia.org]
• 2. editverse.com [editverse.com]
• 3. quora.com [quora.com]
• 4. The h-Index: An Indicator of Research and Publication Output - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Determining h-index Variants

Introduction:

The h-index is a widely used metric to quantify the cumulative research output and impact of a scholar. It is inherently a time-dependent measure, as it evolves throughout a researcher's career. While a standardized "h(p,t) index" is not formally defined in existing bibliometric literature, the notation suggests a variant of the h-index calculated for a specific subset of publications, denoted by 'p', at a given time 't'.

These application notes provide detailed protocols for determining two plausible interpretations of an "h(p) index":

• h(period): The h-index calculated for publications within a specific time period.

• h(primary): The h-index calculated for publications where the researcher holds primary authorship.

These specialized variants can offer a more nuanced assessment of a researcher's recent productivity or their specific contributions as a lead author.

The h(period) Index: Assessing Impact over a Defined Timeframe

The h(period) index measures the impact of publications within a specified window of time. This can be particularly useful for evaluating recent research performance, for instance, in the context of grant applications or periodic reviews.

Experimental Protocol for Determining the h(period) Index:

This protocol outlines the manual calculation of the h(period) index using data exported from a citation database such as Scopus or Web of Science.[1]

• Data Retrieval:

  • Log in to a comprehensive citation database (e.g., Web of Science, Scopus).

  • Perform an author search to locate the researcher's publication profile.

  • Select the desired time period for analysis (e.g., the last 5 years).

  • Export the list of publications from this period, ensuring that the export includes the total citation count for each publication.

• Data Compilation and Ranking:

  • Open the exported file in a spreadsheet program.

  • Create a table with two columns: "Publication" and "Total Citations".

  • Sort the publications in descending order based on the "Total Citations" column.[1]

• h(period) Index Calculation:

  • Add a third column to the table titled "Rank".

  • Number the publications sequentially starting from 1.

  • Identify the highest rank 'h' where the number in the "Total Citations" column is greater than or equal to the rank number.[2][3] This number is the h(period) index.

Data Presentation:

The following table illustrates the calculation of the h(period) for a researcher's publications over the last five years.

Publication (Last 5 Years)	Total Citations	Rank
Paper A	25	1
Paper B	18	2
Paper C	12	3
Paper D	7	4
Paper E	4	5
Paper F	3	6
Paper G	2	7

In this example, the h(period) index is 4, as there are 4 papers with at least 4 citations each.

Workflow for h(period) Calculation:

Workflow for calculating the h(period) index.

The h(primary) Index: Focusing on Primary-Authored Contributions

The h(primary) index is a variant that considers only those publications where the researcher is a primary author (e.g., first or second author).[4] This metric can be used to assess the impact of a researcher's work in which they played a leading role.

Experimental Protocol for Determining the h(primary) Index:

• Data Retrieval and Filtering:

  • Access a citation database and retrieve the researcher's complete publication list with citation counts.

  • Manually or programmatically filter this list to retain only the publications where the researcher is the first or second author.

• Data Compilation and Ranking:

  • Create a table listing the primary-authored publications and their corresponding total citation counts.

  • Sort this table in descending order of citation counts.

• h(primary) Index Calculation:

  • Assign a rank to each publication in the sorted list.

  • The h(primary) index is the highest rank 'h' for which the citation count is greater than or equal to 'h'.

Data Presentation:

The table below shows a hypothetical calculation for an h(primary) index.

Primary-Authored Publication	Total Citations	Rank
Paper 1	45	1
Paper 2	30	2
Paper 3	22	3
Paper 4	15	4
Paper 5	9	5
Paper 6	6	6
Paper 7	5	7
Paper 8	3	8

In this case, the researcher's h(primary) index is 6, as they have 6 primary-authored papers with at least 6 citations each.

Logical Diagram for h(primary) Calculation:

Logical flow for determining the h(primary) index.

While the "h(p,t) index" is not a formally recognized metric, by interpreting 'p' as a specific parameter such as a time period or primary authorship, researchers can derive valuable insights into their scientific impact. The protocols and workflows provided here offer a systematic approach to calculating these h-index variants, allowing for a more detailed and context-rich evaluation of scholarly output. It is important to note that, like the standard h-index, these variants can differ based on the citation database used.[5]

References

• 1. Scientific & Academic Research [support.clarivate.com]
• 2. The ultimate how-to-guide on the h-index - Paperpile [paperpile.com]
• 3. Scientific & Academic Research [support.clarivate.com]
• 4. c-index and Subindices of the h-index: New Variants of the h-index to Account for Variations in Author Contribution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is an h-index? How do I find the h-index for a particular author? - Ask the Research Medical Library [mdanderson.libanswers.com]

The h(p,t) Index in Scientometrics: A Practical Guide for Researchers and Drug Development Professionals

Application Notes and Protocols

The h(p,t) index is a sophisticated scientometric tool designed to provide a more nuanced assessment of a researcher's impact than the traditional h-index. By incorporating parameters for the number of publications ('p') and time ('t'), it aims to offer a dynamic and context-aware measure of scientific output and influence. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals to understand and apply the h(p,t) index in their work.

The standard h-index, proposed by Jorge E. Hirsch in 2005, is defined as the number of papers (h) that have received at least h citations.[1][2][3] While widely used, it has limitations, such as its insensitivity to the total number of citations and the age of the researcher's career.[1][4] The h(p,t) index represents a class of metrics that build upon the h-index to address these shortcomings.

Understanding the h(p,t) Index

The h(p,t) index is not a single, universally defined metric but rather a conceptual framework for h-index variants that account for:

• p (papers): The total number of publications of a researcher. This parameter helps to contextualize the h-index by considering the overall productivity.

• t (time): The academic age of a researcher, typically measured in years since their first publication. This allows for fairer comparisons between researchers at different career stages.[3]

One of the most common implementations of a time-normalized h-index is the m-quotient (or m-value) , which is calculated by dividing the h-index by the number of years since the first publication (t).[3]

Formula: m = h / t

This guide will use the m-quotient as a practical example of an h(p,t) index, while also discussing other variants that incorporate publication numbers.

Practical Applications for Researchers and Scientists

The h(p,t) index and its variants can be applied in several key areas for researchers and scientists:

• Career Progression and Self-Assessment: Researchers can track their h(p,t) index over time to monitor their research trajectory and impact. A rising m-quotient, for instance, indicates an accelerating impact.

• Benchmarking Performance: The h(p,t) index allows for more equitable comparisons between researchers with different career lengths.[3] An early-career researcher with a high m-quotient may be on a more promising trajectory than a senior researcher with a higher h-index but a lower m-quotient.

• Grant and Funding Applications: When presenting their research impact, scientists can use the h(p,t) index to provide a more comprehensive picture of their contributions, especially for early-career researchers who may have a lower absolute h-index.

• Identifying Influential Researchers: The h(p,t) index can help in identifying rising stars and influential researchers in a specific field for potential collaborations.

Application in Drug Development

In the field of drug development, scientometric indices can be valuable for:

• Evaluating Research Teams and Collaborators: When considering collaborations or acquisitions, the h(p,t) index of key scientists and research teams can provide insights into their sustained impact and productivity.

• Assessing the Impact of Preclinical and Clinical Research: The citation velocity and h(p,t) index of publications related to a specific drug candidate can indicate its perceived importance and potential within the scientific community.

• Competitive Intelligence: Analyzing the h(p,t) indices of researchers at competing pharmaceutical companies or academic labs can offer a proxy for their research and development activity and influence in a particular therapeutic area.

• Identifying Key Opinion Leaders (KOLs): A high h(p,t) index can be one of the indicators used to identify influential clinicians and researchers in a specific disease area for advisory roles or clinical trial leadership.

Data Presentation: Quantitative Comparison of Scientometric Indices

The following table summarizes various scientometric indices, including the conceptual h(p,t) index and its practical counterpart, the m-quotient.

Index	Description	Calculation	Advantages	Disadvantages
h-index	A researcher has an index h if h of their Np papers have at least h citations each, and the other (Np - h) papers have ≤ h citations each.[1][2][3]	Rank publications by citations in descending order. The h-index is the number of the paper where the rank is equal to or less than the number of citations.	Simple to calculate and understand.[4] Combines productivity and impact.[1]	Insensitive to highly cited papers.[1] Dependent on academic age.[1]
g-index	The largest number g such that the top g papers have, on average, at least g citations.	Given a set of articles ranked in decreasing order of the number of citations, the g-index is the largest number such that the top g articles received (together) at least g^2 citations.[5]	Gives more weight to highly cited papers.	Can be influenced by a small number of very highly cited papers.
i10-index	The number of publications with at least 10 citations.[6]	Count the number of publications with 10 or more citations.	Simple to calculate. Used by Google Scholar.[6]	Arbitrary threshold of 10 citations. Does not differentiate between papers with 10 or 1000 citations.
h(p,t) index (Conceptual)	A hypothetical index that normalizes the h-index by the total number of papers (p) and the academic age (t).	Varies depending on the specific formula. Could be a ratio or a more complex function of h, p, and t.	Provides a more context-aware measure of impact. Allows for fairer comparisons across career stages and publication volumes.	Not a standardized metric. Can be more complex to calculate and interpret.
m-quotient	A practical implementation of a time-normalized h-index.[3]	m = h / t, where t is the number of years since the first publication.	Normalizes for career length, allowing for better comparison of researchers at different career stages.[3]	Can be low for highly established researchers with long careers. Sensitive to the exact date of the first publication.

Experimental Protocols: Calculating and Applying the h(p,t) Index (m-quotient)

This protocol outlines the steps to calculate and apply the m-quotient as a practical example of an h(p,t) index.

Objective: To calculate the m-quotient for a researcher to assess their time-normalized research impact.

Materials:

• Access to a citation database (e.g., Scopus, Web of Science, Google Scholar).

• A complete and accurate list of the researcher's publications.

• The year of the researcher's first publication.

Methodology:

• Data Collection:

  • Compile a comprehensive list of the researcher's publications. This can be done by searching for the author's profile in Scopus, Web of Science, or Google Scholar.[7] Ensure that all publications are correctly attributed to the author.

  • For each publication, obtain the total number of citations.

  • Identify the publication year of the researcher's first peer-reviewed article.

• Calculation of the h-index:

  • Most citation databases automatically calculate the h-index.[7]

  • To calculate it manually:

    • Rank the publications in descending order of the number of citations.

    • Create a list where the rank of the paper is juxtaposed with its citation count.

    • The h-index is the highest rank 'h' for which the citation count is greater than or equal to 'h'.[2]

• Calculation of Academic Age (t):

  • t = Current Year - Year of First Publication + 1

• Calculation of the m-quotient:

  • m = h-index / t

Data Interpretation:

• An m-quotient of 1 is considered typical for a successful scientist.

• An m-quotient of 2 or higher indicates a highly influential scientist.

• An m-quotient below 1 may be indicative of a junior researcher or a researcher with a decelerating research impact.

Visualizations

The following diagrams illustrate the logical relationships and workflows described in this document.

Caption: Workflow for calculating the h-index.

Caption: Logical flow for calculating the m-quotient.

Caption: Application of h(p,t) index in drug development.

References

• 1. h-index - Wikipedia [en.wikipedia.org]
• 2. The h-Index: Understanding its predictors, significance, and criticism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bitesizebio.com [bitesizebio.com]
• 4. Practical publication metrics for academics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Research rating: Some technicalities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spubl.al [spubl.al]
• 7. How do I calculate my h-index? - WUR [wur.nl]

Showcasing Impact: A Guide to Incorporating the h(p,t) Index in Your CV

For researchers, scientists, and professionals in drug development, clearly articulating the impact of your work is paramount. While the traditional h-index offers a snapshot of productivity and citation impact, the h(p,t) index provides a more nuanced view by distinguishing between publications where you played a leading role and your entire body of work. This guide offers detailed application notes and protocols for effectively incorporating the h(p,t) index into your curriculum vitae (CV) or resume.

Application Notes: Understanding and Positioning the h(p,t) Index

The h(p,t) index is a composite metric that separately evaluates your publications as a primary author and your total publications. It is expressed as h(p,t) = p, t , where:

• p (primary author index): This is the h-index calculated based only on publications where you are a primary author. Primary authorship is typically defined as the first author, shared first author, senior author, or corresponding author. This metric highlights your direct intellectual leadership and contribution to a project.

• t (total author index): This is your standard h-index, calculated across all of your publications, regardless of your author position. It reflects your overall involvement and contribution to the scientific community.

By presenting both values, you provide a clearer picture of your research contributions. For instance, an h(p,t) of 10, 15 indicates that you have 10 primary-authored publications with at least 10 citations each, and a total of 15 publications with at least 15 citations each. This demonstrates both significant leadership on a substantial body of work and a broader impact across your field.

Strategic Placement on Your CV:

The h(p,t) index should be placed in a prominent section of your CV where you summarize your research achievements. Good options include:

• At the beginning of your "Publications" section: This provides immediate context for your publication list.

• In a dedicated "Research Metrics" or "Bibliometrics" section: This is a clean and organized way to present various impact metrics.

• Within your professional summary or "About Me" section: For a high-level overview of your impact.

Protocols for Calculating and Presenting the h(p,t) Index

To ensure accuracy and transparency, it is crucial to follow a standardized protocol for calculating and presenting your h(p,t) index.

Protocol 1: Calculating Your h(p,t) Index

This protocol outlines the steps to manually calculate your h(p,t) index.

Methodology:

• Compile a Complete List of Your Publications: Gather all your peer-reviewed publications, including articles, reviews, and conference papers.

• Gather Citation Counts: For each publication, obtain the current citation count from a consistent database (e.g., Google Scholar, Scopus, Web of Science). It is important to note the database used, as citation counts can vary.

• Identify Primary-Authored Publications: Review your publication list and identify all papers where you are the first author, designated shared first author, senior author (typically the last author), or corresponding author. Create a separate list of these publications.

• Calculate the t-index (Standard h-index):

  • Rank all your publications in descending order of citation count.

  • The t-index is the highest number 'h' such that you have 'h' publications with at least 'h' citations.

• Calculate the p-index:

  • Take your list of primary-authored publications and rank them in descending order of citation count.

  • The p-index is the highest number 'p' such that you have 'p' primary-authored publications with at least 'p' citations.

• State Your h(p,t) Index: Combine the two values in the format h(p,t) = p, t.

Protocol 2: Presenting the h(p,t) Index on Your CV

This protocol provides a clear and structured format for presenting your bibliometric data.

Data Presentation:

Summarize your key research metrics in a table for easy comparison and clarity.

Metric	Value	Data Source
h(p,t) index	10, 15	Google Scholar
Total Citations	1250	Google Scholar
Total Publications	45	-
Primary-Authored Publications	20	-

This tabular format allows for a quick assessment of your research impact. Always specify the database used for citation data to ensure transparency.

Visualizing Key Concepts in Drug Development

To further enhance your CV or research portfolio, including diagrams of relevant biological pathways or experimental workflows can demonstrate a deeper understanding of your field.

VEGF Signaling Pathway in Angiogenesis

The Vascular Endothelial Growth Factor (VEGF) signaling pathway is a critical regulator of angiogenesis, a key process in tumor growth and a major target in drug development.

Caption: Simplified VEGF signaling pathway leading to angiogenesis.

Drug Discovery and Development Workflow

This workflow illustrates the key phases in the pharmaceutical pipeline, from initial discovery to post-market surveillance.

Technical Notes & Optimization

Technical Support Center: Understanding and Troubleshooting Your h-index

This guide provides answers to frequently asked questions regarding a low h-index, a key metric used to gauge a researcher's impact. If you've been wondering why your h-index is lower than expected, this information will help you understand the contributing factors and provide actionable steps for improvement.

Frequently Asked Questions (FAQs)

Q1: I'm concerned that my h(p) in the h(p,t) index is low. What does this mean?

A: It appears there might be a slight misunderstanding of the terminology. The standard metric used in academia is the h-index . It's likely that when you refer to the "h(p) in the h(p,t) index," you are thinking about how your number of publications (p) over time (t) contributes to your overall h-index. A low h-index means that you have a relatively low number of publications that have received a corresponding number of citations.

The h-index is defined as the number of papers (h) that have been cited at least (h) times. For example, an h-index of 10 means you have 10 papers that have each been cited at least 10 times. Therefore, a low h-index can result from either a low number of publications or a low number of citations for your existing publications.

Q2: What are the common factors that can lead to a low h-index?

A: Several factors can influence your h-index. Understanding these can help you identify areas for improvement.

• Career Stage: Early-career researchers will naturally have a lower h-index because they have had less time to publish and for their work to be cited.[1][2]

• Publication Quantity and Quality: A low number of publications will inherently limit your maximum possible h-index. Additionally, publishing in low-impact journals or producing work that is not widely cited will also result in a lower h-index. A balance between the quantity and quality of publications is crucial.[3]

• Field of Research: Citation practices vary significantly across different scientific disciplines.[2][4] Some fields, like medicine and biology, tend to have higher citation rates and, consequently, higher average h-indices than fields like mathematics or computer science.[4]

• Database Coverage: The h-index can differ depending on the database used for calculation (e.g., Google Scholar, Scopus, Web of Science).[2][3] Each database indexes a different set of publications and citations.[2]

• Author Name Disambiguation: If you have a common name or have published under different name variations, your publications may be scattered across different author profiles, leading to an inaccurate, lower h-index.

Summary of Factors Influencing h-index

Factor	Description	Impact on h-index
Career Stage	The length of a researcher's career.	Early-career researchers tend to have lower h-indices.
Publication Output	The total number of papers published.	A low number of publications limits the potential h-index.
Citation Impact	The number of citations received per paper.	Low citation counts for publications will result in a low h-index.
Research Field	The specific area of scientific study.	Citation patterns differ between fields, affecting average h-indices.[4]
Database	The platform used to calculate the h-index.	Different databases have varying coverage, leading to different h-index values.[3]

Q3: My publication count is high, but my h-index is still low. What's the issue?

A: This scenario, where the number of publications is high but the h-index is low, points directly to a low citation rate for your papers.[5] Remember, the h-index requires a balance between the number of publications and the number of citations they receive.[1] If you have many publications with few or no citations, your h-index will not increase.[1]

Possible Reasons for Low Citation Count:

• Publishing in less visible journals: Work published in journals with a smaller readership may be less likely to be discovered and cited.

• Niche research area: If you work in a very specialized field with a small number of researchers, the potential pool of authors to cite your work is limited.[5]

• Lack of promotion: Not actively promoting your research through conferences, social media, and academic networks can limit its visibility.

• Time lag: It takes time for new publications to be read, cited, and for those citations to be indexed by databases.[3][5]

To address this, focus on increasing the visibility and impact of your research.

Troubleshooting Guide: How to Improve a Low h-index

If you are looking to improve your h-index, consider the following strategies. This workflow outlines a systematic approach to enhancing your research impact.

Caption: A workflow for troubleshooting and improving a low h-index.

Experimental Protocols for Enhancing Research Impact

Below are detailed methodologies for key strategies aimed at improving your h-index.

Protocol 1: Strategic Publication Planning

• Journal Impact Factor Analysis:

  • Utilize resources like the Journal Citation Reports (JCR) to identify journals with high impact factors within your field.

  • Analyze the scope and audience of these journals to ensure alignment with your research.

  • Review their recent publications to understand current trends and the type of research they prioritize.

• Manuscript Quality Enhancement:

  • Prior to submission, solicit feedback from colleagues and mentors to improve the clarity and rigor of your manuscript.

  • Invest in professional editing services if necessary to improve language and readability.

Protocol 2: Increasing Research Visibility

• Conference Participation:

  • Identify and submit abstracts to prominent national and international conferences in your field.

  • Prepare compelling poster or oral presentations to effectively communicate your findings.

  • Network with other researchers to foster collaborations and discussions about your work.

• Digital Presence Management:

  • Create and maintain an up-to-date profile on academic networking sites like ResearchGate and Academia.edu.

  • Share your publications on these platforms to increase their accessibility.

  • Utilize professional social media platforms like LinkedIn and X (formerly Twitter) to share key findings and engage with a broader audience.

• Author Profile Consolidation:

  • Create an ORCID iD, a persistent digital identifier that distinguishes you from every other researcher.

  • Regularly review your author profiles on Scopus, Web of Science, and Google Scholar to ensure all of your publications are correctly attributed to you.

  • Merge any duplicate profiles to consolidate your work and citations.

By systematically addressing the factors that contribute to a low h-index and implementing these strategic protocols, you can enhance the visibility and impact of your research, which will, in turn, lead to a higher h-index over time.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. m.youtube.com [m.youtube.com]
• 3. The h-Index: Understanding its predictors, significance, and criticism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. en.wiki.topitalianscientists.org [en.wiki.topitalianscientists.org]
• 5. quora.com [quora.com]

Technical Support Center: H-Index Enhancement

Welcome to the H-Index Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals seeking to understand and strategically improve their scholarly impact. As the term "h(p,t) index" is not a recognized standard metric, this guide focuses on the widely accepted h-index , a metric that evaluates the cumulative impact of an author's scholarly output by considering the number of publications (p) and their citations over time (t).

An author has an h-index of h if h of their papers have at least h citations each.[1][2][3] This index is a key indicator of a researcher's productivity and citation impact.[1][4]

Frequently Asked Questions (FAQs)

Q1: My h-index has been stagnant for the past year. What are the potential causes?

A1: H-index stagnation can be attributed to several factors. A common reason is a decrease in publication output or a focus on research areas that are currently less cited. It's also possible that your recent publications have not yet had enough time to accumulate citations. The h-index is a cumulative metric and is influenced by the "academic age" of a researcher.[1] Another reason could be that your publications are in journals that are not widely indexed in major databases like Scopus or Web of Science, which can limit their visibility.[5]

Q2: What is a realistic timeframe for seeing a significant improvement in my h-index?

A2: Improving your h-index is a gradual process that requires consistent effort.[6] A significant change can often take a few years, as it depends on the time it takes to publish new research and for that research to be cited by others. For early-career researchers, achieving an h-index of 1 or 2 by the end of a PhD is a significant accomplishment.[7] For more established researchers, a steady increase of 1-2 points per year would be considered a positive trajectory.

Q3: Is it more important to have a high number of publications or a few highly-cited publications?

A3: The h-index is designed to balance both productivity (number of papers) and impact (number of citations).[2][8] To increase your h-index, you need to publish papers that are likely to be cited.[9] Having many publications that are never cited will not increase your h-index. Conversely, having a single, highly-cited paper will also have a limited effect on your h-index.[1][9] The most effective strategy is to consistently produce high-quality research that is of interest to the scientific community.

Q4: Do self-citations count towards my h-index?

A4: Yes, self-citations are generally included in the calculation of the h-index by databases like Scopus and Google Scholar. However, it is a practice that should be used judiciously.[10] While citing your own relevant previous work is acceptable, excessive self-citation can be viewed negatively by the academic community and may be flagged by some citation databases.[5][10]

Troubleshooting Guides

Issue: My recent publications are not getting cited.

Potential Cause	Troubleshooting Steps
Low Visibility	Ensure your publications are indexed in major databases (Scopus, Web of Science).[5] Promote your work on academic networking platforms like ResearchGate and LinkedIn.[6][11]
Niche Topic	Collaborate with researchers in related fields to broaden the appeal of your work.[6][9] Frame your research to highlight its broader implications.
Poor Keywords	Optimize your article's keywords to improve its discoverability in search engines and databases.[5]
Paywalled Access	Consider publishing in open-access journals or archiving pre-prints in institutional repositories to increase accessibility.[9][11]

Issue: I am publishing regularly, but my h-index is not increasing.

Potential Cause	Troubleshooting Steps
Low-Impact Journals	Target journals with a higher impact factor and a good reputation in your field.[9][11]
Insufficient Collaboration	Engage in collaborations with established researchers who have strong publication records and networks.[6][11]
Type of Publication	Consider writing review articles or meta-analyses, which tend to attract more citations than original research articles.[10][11]
Lack of Networking	Attend and present at conferences to increase the visibility of your work and foster collaborations.[6]

Experimental Protocols for H-Index Improvement

Protocol 1: Strategic Publication Planning

This protocol outlines a systematic approach to selecting research topics and publication venues to maximize citation potential.

Methodology:

• Identify High-Impact Topics: Use tools like Google Trends and Scopus keyword analytics to identify trending topics within your field.[11]

• Conduct a Gap Analysis: Perform a systematic literature review to identify unanswered questions and research gaps that are of high interest to the community.

• Venue Selection: Prioritize Q1-Q2 journals indexed in Scopus and Web of Science.[11] Verify the journal's indexing status before submission.

• Keyword Optimization: Develop a list of 5-7 high-relevance keywords for your manuscript based on current literature and search trends.

• Open Access Consideration: Evaluate the feasibility of publishing in an open-access journal to increase the visibility and accessibility of your work.[11]

Protocol 2: Enhancing Research Visibility and Networking

This protocol details steps to actively promote your research and build a strong professional network.

Methodology:

• Create a Comprehensive Online Presence: Maintain up-to-date profiles on Google Scholar, ORCID, ResearchGate, and LinkedIn.[5][11]

• Share Your Work: Upload pre-prints and post-publication copies of your articles to institutional repositories and academic networking sites, in accordance with publisher policies.[11]

• Engage with the Community: Actively participate in discussions on platforms like ResearchGate and Twitter (X).[6] Share and comment on the work of others in your field.

• Conference Participation: Aim to present at one major international conference in your field annually.[6]

• Strategic Collaboration: Identify potential collaborators with complementary expertise and a strong publication history. Propose joint projects or co-authorship on review articles.[6][11]

Visualizations

Caption: A workflow diagram illustrating the key phases to strategically increase a researcher's h-index.

Caption: Logical relationships between key factors that contribute to citation impact and h-index growth.

References

• 1. h-index - Wikipedia [en.wikipedia.org]
• 2. samwell.ai [samwell.ai]
• 3. H-index | FORRT - Framework for Open and Reproducible Research Training [forrt.org]
• 4. benchfly.com [benchfly.com]
• 5. m.youtube.com [m.youtube.com]
• 6. spubl.pl [spubl.pl]
• 7. What is a good h-index? [with examples] - Paperpile [paperpile.com]
• 8. quora.com [quora.com]
• 9. Increasing the Hirsch index in Scopus and Web of Science [science-publisher.org]
• 10. academia.stackexchange.com [academia.stackexchange.com]
• 11. 8 Proven Strategies to Boost Your h-Index in 2025 – Futurity research publishing [futurity-publishing.com]

Common mistakes when calculating the h(p,t) index

Technical Support Center: The h-index

This guide provides troubleshooting advice and answers to frequently asked questions regarding the calculation and interpretation of the h-index.

Frequently Asked Questions (FAQs)

Q1: What is the h-index?

A1: The h-index is a metric used to quantify the cumulative research impact and productivity of a scientist or scholar.[1][2][3] An individual has an h-index of h if they have published h papers that have each been cited at least h times.[1][4] For example, a researcher with an h-index of 15 has at least 15 publications that have each received 15 or more citations. This metric is intended to provide a more balanced measure than simple counts of publications or total citations by considering both in a single number.[5][6]

Q2: I've seen the notation "h(p,t) index". Is this different from the standard h-index?

A2: The standard and most widely recognized term is the "h-index" or "Hirsch index". The notation "h(p,t)" is not standard. It's possible that 'p' and 't' are used to represent 'papers' and 'time' respectively, as the h-index is a function of a researcher's publications over their career. However, for all standard calculations and database purposes, you should refer to it as the h-index.

Q3: Why does my h-index vary across different citation databases (e.g., Google Scholar, Scopus, Web of Science)?

A3: Your h-index can differ between databases primarily due to variations in their scope of indexed publications.[4] Each database includes a different set of journals, conference proceedings, and other scholarly works.[4] Google Scholar, for instance, often has the broadest coverage, including preprints, books, and a wider range of journals, which can sometimes result in a higher h-index.[4] Scopus and Web of Science are more selective in their curated content. Therefore, it is crucial to be consistent and specify the database used when reporting an h-index.

Q4: Can I compare my h-index with researchers in different fields?

A4: It is generally not recommended to compare h-indices across different scientific disciplines.[7] Citation practices and publication frequencies can vary significantly from one field to another.[7] For example, fields like biology and medicine tend to have higher citation rates and more authors per paper compared to fields like mathematics or computer science, which can lead to different h-index benchmarks.[7]

Troubleshooting Common Calculation Mistakes

Mistake 1: Incorrectly sorting publications.

• Issue: A common manual calculation error is failing to correctly order publications by the number of citations in descending order.

• Solution: Always begin by listing all your publications and their corresponding citation counts. Then, sort this list from the highest number of citations to the lowest.

Mistake 2: Misinterpreting the "h" value.

• Issue: Confusing the rank of the paper with the number of citations.

• Solution: The h-index is the highest number (h) where the h-th ranked paper has at least h citations. After sorting your publications by citation count, go down the list. The h-index is the last point where the rank number is less than or equal to the citation count.

Experimental Protocol: Manual Calculation of the h-index

This protocol outlines the steps to manually calculate an h-index, which can be useful for verifying data from automated systems or for smaller datasets.

Methodology:

• Data Collection: Compile a comprehensive list of all your publications. For each publication, find the total number of citations it has received from a single, consistent database (e.g., Scopus, Web of Science, or Google Scholar).

• Data Organization: Create a two-column table. In the first column, list the publication number (from 1 to N, where N is the total number of publications). In the second column, list the citation count for each publication.

• Sorting: Sort the table in descending order based on the citation count column. After sorting, re-number the publications in the first column from 1 to N. This new number is the rank of the publication.

• Identification of the h-index: Proceed down the list and identify the last entry where the rank number is less than or equal to the number of citations. The rank number at this position is the h-index.

Example Data:

Consider a researcher with the following publication and citation data:

Publication	Citations
Paper A	112
Paper B	85
Paper C	63
Paper D	41
Paper E	25
Paper F	19
Paper G	12
Paper H	8
Paper I	5
Paper J	3

Calculation Workflow:

The data is already sorted by citation count. Now, we compare the rank to the citations.

Rank	Citations	Rank ≤ Citations?
1	112	Yes
2	85	Yes
3	63	Yes
4	41	Yes
5	25	Yes
6	19	Yes
7	12	Yes
8	8	Yes
9	5	No
10	3	No

The highest rank where the number of citations is greater than or equal to the rank is 8. Therefore, the h-index for this researcher is 8.

Visualizations

Below are diagrams illustrating the h-index calculation logic and the workflow for resolving discrepancies between different databases.

Caption: Logical workflow for calculating the h-index.

Caption: Troubleshooting workflow for h-index discrepancies.

References

• 1. An index to quantify an individual's scientific research output - PMC [pmc.ncbi.nlm.nih.gov]
• 2. h-index - Wikipedia [en.wikipedia.org]
• 3. H-index | FORRT - Framework for Open and Reproducible Research Training [forrt.org]
• 4. What is an h-index? How do I find the h-index for a particular author? - Ask the Research Medical Library [mdanderson.libanswers.com]
• 5. bitesizebio.com [bitesizebio.com]
• 6. benchfly.com [benchfly.com]
• 7. Do You Know Your H-Index? – HSLS Update [info.hsls.pitt.edu]

Technical Support Center: Navigating Primary Authorship Challenges

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals navigate the complexities of defining primary authorship. Our resources are designed to address specific issues that may arise during collaborative research projects.

Frequently Asked Questions (FAQs)

Q1: What are the internationally recognized criteria for authorship?

A1: The most widely accepted guidelines are the International Committee of Medical Journal Editors (ICMJE) criteria. To be credited as an author, an individual must have made substantial contributions to the work, been involved in drafting or critically revising the manuscript, given final approval of the version to be published, and agreed to be accountable for all aspects of the work. All four criteria must be met to qualify for authorship.

Q2: Our team disagrees on the order of authors. How can we resolve this?

A2: Disputes over author order are common. The best practice is to establish clear expectations and criteria for authorship order at the very beginning of a research project. If a disagreement arises, refer back to the initial agreement. If no agreement was made, a frank and open discussion about the relative intellectual contributions of each team member is necessary. The first author is typically the person who has contributed most substantially to the research and the writing of the manuscript. It is a collective decision of the author group and not the journal editors.

Q3: A senior researcher has been added as an author, but their contribution was minimal. How should we handle this "guest authorship"?

A3: "Guest," "gift," or "honorary" authorship, where an individual is listed as an author without having made a significant intellectual contribution, is considered an unethical practice. Authorship should be based on substantial contributions to the research. If you are in a situation where you feel pressured to add a guest author, it is advisable to refer to the ICMJE guidelines and your institution's authorship policies. A respectful conversation with the senior researcher, clarifying the established criteria for authorship, may be necessary. Individuals who provided support such as funding acquisition or general supervision without direct intellectual contribution should be listed in the acknowledgments section.

Q4: How can we transparently declare each author's contribution?

A4: The Contributor Roles Taxonomy (CRediT) is a standardized system for describing the individual contributions of each author to a research article. It includes 14 distinct roles, such as "Conceptualization," "Data curation," "Formal Analysis," "Investigation," and "Writing – original draft." Using CRediT provides a more transparent and accurate representation of who did what.

Troubleshooting Guides

Guide 1: Quantifying Contributions for Primary Authorship

This guide helps you to objectively assess contributions when determining primary authorship, particularly in projects with a mix of theoretical and practical inputs.

Problem: Difficulty in weighing theoretical contributions (e.g., conceiving the initial idea, designing the study) against practical, hands-on work (e.g., conducting experiments, collecting data).

Solution:

• Early and Open Discussion: Before the project begins, hold a meeting with all potential contributors to discuss and agree upon what types of contributions will be valued and how they will be weighted.

• Utilize a Contribution Matrix: Create a shared document, such as the table below, to track and quantify each individual's effort across different stages of the project. This provides a visual and quantitative basis for authorship discussions.

• Regular Check-ins: Revisit the contribution matrix at key project milestones to ensure it accurately reflects the evolving roles and efforts of each team member.

Data Presentation: Contribution Weighting Matrix

Contribution Category (based on CRediT)	Researcher A (%)	Researcher B (%)	Researcher C (%)	Total (%)
Conceptualization	50	30	20	100
Methodology	40	40	20	100
Software	0	70	30	100
Validation	20	50	30	100
Formal Analysis	10	60	30	100
Investigation	10	30	60	100
Resources	30	40	30	100
Data Curation	20	50	30	100
Writing – Original Draft	70	20	10	100
Writing – Review & Editing	30	40	30	100
Visualization	20	60	20	100
Supervision	80	10	10	100
Project Administration	60	30	10	100
Funding Acquisition	90	10	0	100
Overall Estimated Contribution	40%	38%	22%	100%

Experimental Protocols

Protocol 1: Establishing an Authorship Agreement

Objective: To proactively and transparently define authorship roles and responsibilities at the outset of a research project.

Methodology:

• Initiate an Authorship Meeting: The project lead convenes a meeting with all potential contributors before any significant work commences.

• Review Institutional Policies and Journal Guidelines: Familiarize all participants with the relevant authorship guidelines from your institution and the target journal(s).

• Discuss and Define Roles using CRediT: Use the 14 CRediT roles as a framework for discussion. Assign primary and secondary responsibilities for each role.

• Determine Author Order Criteria: Agree on the criteria for the order of authors. This could be based on overall contribution, who drafts the manuscript, or another mutually agreed-upon metric.

• Document the Agreement: Record the agreed-upon roles, responsibilities, and authorship order criteria in a shared document. This "authorship agreement" should be a living document that can be revisited and amended by mutual consent as the project evolves.

• Regularly Review the Agreement: Schedule periodic reviews of the authorship agreement at key project milestones to ensure it remains fair and accurate.

Mandatory Visualizations

Caption: Workflow for establishing authorship and resolving disputes.

Caption: Interrelation of CRediT (Contributor Roles Taxonomy) categories.

Navigating the Nuances of H-Index Calculation with Shared First Authorship: A Technical Guide

For researchers, scientists, and professionals in drug development, accurately quantifying individual research contributions is paramount. The standard h-index, however, often falls short in scenarios of collaborative research, particularly with the rise of shared first authorship. This technical support center provides troubleshooting guidance and frequently asked questions to navigate the complexities of calculating a more equitable h-index that accounts for co-authorship.

While a specific "h(p,t) index" is not a universally recognized bibliometric standard, the underlying need to account for publications (p) and time (t) in the context of shared authorship is addressed by several established h-index variants. This guide will focus on the principles and methodologies behind these alternative metrics.

Frequently Asked Questions (FAQs)

Q1: What is the primary limitation of the traditional h-index in the context of collaborative research?

The traditional h-index does not account for the number of authors on a publication.[1] This means each co-author receives the full credit for a highly cited paper, which can inflate the h-index of individuals in large research groups and may not accurately reflect their specific contributions.[2]

Q2: How is shared first authorship typically handled in standard h-index calculations?

In a standard h-index calculation, there is no distinction made between a first author, a shared first author, or any other co-author.[3] All authors on a paper receive the same credit for the citations that the paper accrues.

Q3: What are some established alternative metrics to the h-index that account for co-authorship?

Several variants of the h-index have been proposed to address the issue of co-authorship. These include:

• Fractional h-index (h-frac): This method divides the citation count for a paper by the number of authors before calculating the h-index.[4]

• Pure h-index (hP): This index adjusts the h-index by considering the number of co-authors and the author's position in the byline.

• hm-index: Similar to the h-frac, this index counts papers fractionally based on the inverse of the number of authors.[5]

• h-leadership index: This metric assigns weights to authors based on their position in the author list, with the first and last authors typically receiving more credit.[3]

Q4: How can I account for the length of my research career when evaluating my h-index?

The m-index (or m-quotient) is a metric designed to address this. It is calculated by dividing your h-index by the number of years since your first publication.[6] This allows for a more equitable comparison between researchers at different career stages.

Troubleshooting Guide

Issue: My calculated fractional h-index seems significantly lower than my standard h-index.

• Explanation: This is the expected outcome, especially for researchers who frequently co-author papers with many collaborators. The fractional h-index is designed to provide a more conservative and individualized measure of impact.

• Solution: When presenting your bibliometrics, consider providing both the standard h-index and the fractional h-index, along with a brief explanation of what each metric represents. This provides a more comprehensive view of your research output.

Issue: How do I handle a paper with two designated shared first authors when calculating a weighted h-index?

• Explanation: Different weighted indices may have slightly different protocols. A common approach is to share the credit assigned to the first author position equally between the shared first authors.

• Solution: For a metric like the h-leadership index, if the first author position is allocated a weight of 0.5, two shared first authors would each receive a weight of 0.25 for that publication. Consistency in your chosen methodology is key.

Methodologies for H-Index Variant Calculation

This section provides a detailed protocol for calculating two key h-index variants: the fractional h-index and the m-index.

Protocol 1: Calculating the Fractional H-Index (h-frac)

• List all publications: Compile a complete list of your publications.

• Gather citation counts: For each publication, obtain the total number of citations.

• Calculate the fractional citation count: For each publication, divide the total number of citations by the number of authors.

• Rank publications: Order your publications from highest to lowest based on their fractional citation count.

• Determine the h-frac: The h-frac is the highest number 'h' where you have 'h' publications with at least 'h' fractional citations.

Protocol 2: Calculating the M-Index

• Calculate your standard h-index: Determine your h-index using the traditional method.

• Calculate your academic age: Subtract the year of your first publication from the current year.

• Calculate the m-index: Divide your standard h-index by your academic age.

Quantitative Data Summary

The following table illustrates the potential differences between the standard h-index and the fractional h-index for a hypothetical researcher.

Publication	Total Citations	Number of Authors	Fractional Citations
Paper A	150	3	50
Paper B	120	2 (Shared First)	60
Paper C	80	5	16
Paper D	60	4	15
Paper E	40	1	40
Paper F	20	2	10

Analysis:

• Standard H-Index: Based on total citations, the researcher has 5 papers with at least 5 citations, 4 papers with at least 40 citations, and 3 papers with at least 80 citations. Let's assume after a full list, their h-index is 5 .

• Fractional H-Index: After ranking by fractional citations (Paper B, Paper A, Paper E, Paper C, Paper D, Paper F), the researcher has 4 papers with at least 15 fractional citations. Their fractional h-index would be 4 .

Logical Workflow for H-Index Calculation with Shared Authorship

The following diagram outlines the decision-making process and workflow for calculating both a standard and a co-authorship-adjusted h-index.

References

• 1. h-index - Wikipedia [en.wikipedia.org]
• 2. How co-authorship affects the H-index? [ideas.repec.org]
• 3. Research impact evaluation based on effective authorship contribution sensitivity: h-leadership index [arxiv.org]
• 4. bitesizebio.com [bitesizebio.com]
• 5. researchgate.net [researchgate.net]
• 6. The h-Index: Understanding its predictors, significance, and criticism - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Your Publication Impact (h-index)

This support center provides researchers, scientists, and drug development professionals with actionable strategies and troubleshooting guides to enhance their publication impact, measured by metrics such as the h-index. The h-index is a metric that attempts to measure both the productivity and citation impact of the published body of work of a scientist or scholar.

Frequently Asked Questions (FAQs)

Q1: What is the h-index and how is it calculated?

The h-index is a metric that combines an author's number of publications and their citation counts.[1] A researcher has an index 'h' if 'h' of their papers have at least 'h' citations each, and the other papers have no more than 'h' citations each.[1] For example, an h-index of 10 means that the researcher has 10 papers that have each been cited at least 10 times. It is a useful tool for evaluating the cumulative impact of a researcher's output.[2]

Q2: Why is the h-index important for my career?

Funding bodies, academic institutions, and promotion committees often use citation metrics like the h-index to help assess a researcher's impact and influence in their field.[3][4][5] A higher h-index can therefore be beneficial for grant applications, job promotions, and overall career progression.

Q3: What are the main factors that influence the h-index?

Several factors can influence a researcher's h-index, including:

• Number of publications: The h-index is directly limited by the total number of papers published.[1]

• Citation rate: The number of times your publications are cited by others is a critical component.

• Scientific field: Citation practices and publication rates can vary significantly between different disciplines.[1][6]

• Career stage: Early-career researchers will naturally have a lower h-index than more established scientists.[2]

• Database used: The h-index can vary depending on the citation database used for the calculation (e.g., Scopus, Web of Science, Google Scholar) as their coverage of publications and citations differs.[1][7]

Troubleshooting Guide: Increasing Your h-index

This guide addresses common challenges and questions researchers encounter when aiming to improve their publication impact.

Problem 1: My publications are not getting enough citations.

• Possible Cause: Poor visibility of your research.

• Solution: Increase the discoverability of your work.

  • Optimize Titles and Abstracts: Use relevant keywords that researchers in your field are likely to search for.[8] Search engines give significant weight to publication titles.[8]

  • Publish Open Access: Open access journals can significantly increase the reach of your research to a wider audience.[9]

  • Promote Your Work: Use social media, conferences, and academic networking platforms to share your research.[8][10] Including a link to the underlying research data can also make your paper more attractive to other researchers.[8]

Problem 2: I am publishing frequently, but my h-index is not increasing.

• Possible Cause: Publishing in low-impact or non-indexed journals.

• Solution: Develop a strategic journal selection process.

  • Target Relevant, High-Quality Journals: Identify journals that are widely read by your target audience and are indexed in major citation databases like Web of Science and Scopus.[8][11]

  • Analyze Journal Scope: Carefully review a journal's aims and scope to ensure your manuscript is a good fit.[11]

  • Consider Interdisciplinary Journals: Collaborating across disciplines can open up new audiences and lead to publications in a broader range of journals.[9]

Problem 3: I am an early-career researcher and my h-index is low.

• Possible Cause: The h-index naturally increases with time and the number of publications.

• Solution: Focus on producing high-quality work and strategic collaborations.

  • Focus on Quality over Quantity: While the number of publications is a factor, it is more important to produce high-quality research that is impactful and likely to be cited.[7][12]

  • Collaborate with Established Researchers: Collaborating with more senior and established authors can increase the visibility of your work.

Data on Publication Strategies

Strategy	Potential Impact on Citations	Key Considerations
Open Access Publishing	Can significantly increase readership and citations.[9]	May involve publication fees.
Interdisciplinary Collaboration	Broadens audience and potential for citation from different fields.[9]	Requires effective communication and coordination between collaborators.
Publishing Review Articles	Tend to be more highly cited than original research articles.[3][4]	Requires a comprehensive understanding of the field.
Data Sharing	Making research data available can increase the attractiveness and citation of your paper.[8]	Requires proper data management and storage.
Active Research Promotion	Increases visibility through social media, conferences, and networking.[8][10]	Requires time and effort beyond the publication process.

Experimental Protocols for Publication Strategy Optimization

Protocol 1: Strategic Journal Selection Workflow

• Identify Keywords: Define a set of keywords that accurately describe your research topic.

• Database Search: Use databases like Web of Science, Scopus, and PubMed to search for journals that have published articles with similar keywords.[11]

• Journal Evaluation: For a shortlist of potential journals, evaluate the following:

  • Aims and Scope: Ensure your research aligns with the journal's focus.[11]

  • Indexing: Confirm the journal is indexed in major databases relevant to your field.[11]

  • Audience: Determine if the journal's readership is your target audience.

  • Impact Factor: Consider the journal's impact factor, but do not let it be the sole deciding factor.[9]

• Manuscript Preparation: Tailor your manuscript to the specific formatting and submission guidelines of the chosen journal.

Protocol 2: Enhancing Research Visibility

• Pre-Publication:

  • Present preliminary findings at conferences and workshops to generate early interest.

• At Publication:

  • Create a compelling and keyword-rich title and abstract.

  • Choose keywords carefully to maximize searchability.

• Post-Publication:

  • Share your publication on professional networking sites (e.g., LinkedIn, ResearchGate) and social media.

  • Create a personal or lab website with a list of your publications.

  • Use your university's press office to promote significant findings to a broader audience.[8]

  • Ensure your ORCID profile is up-to-date and linked to your publications.[8]

Visualizing Publication Strategy Workflows

Caption: A workflow for optimizing publication strategy to increase the h-index.

Caption: The logical relationship between research quality and h-index growth.

References

• 1. youtube.com [youtube.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. files.taylorandfrancis.com [files.taylorandfrancis.com]
• 4. Optimizing Research Article Citations: Strategies, Tips, and Importance | CAE Access Guide [caeaccess.org]
• 5. tandfonline.com [tandfonline.com]
• 6. en.wiki.topitalianscientists.org [en.wiki.topitalianscientists.org]
• 7. The h-Index: Understanding its predictors, significance, and criticism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Publishing strategies: writing to get read [intranet.birmingham.ac.uk]
• 9. Publishing in Academic Journals: Top Strategies for Researchers - San Francisco Edit [sfedit.net]
• 10. Step 6: Publication Strategy | Karlstad University [kau.se]
• 11. How to build an effective publishing strategy | Blog | Nature Masterclasses [masterclasses.nature.com]
• 12. Blog - How to develop a publication strategy — AcademicTransfer [academictransfer.com]

Technical Support Center: Corresponding Authorship in Computational Research

This guide provides answers to frequently asked questions and outlines best practices for handling corresponding authorship in collaborative computational projects, particularly those involving complex calculations and data analysis.

Frequently Asked Questions (FAQs)

Q1: Who qualifies as a corresponding author in a computational research project?

A1: The corresponding author is the individual who takes primary responsibility for communication with the journal during the manuscript submission, peer-review, and publication process.[1][2] In a computational project, this role is typically filled by the person who can most effectively and accurately answer questions about the entirety of the work, including the underlying code, data, and analytical methods. This may not necessarily be the person who wrote the most code, but rather someone with a comprehensive understanding of the project.

Q2: What are the key responsibilities of a corresponding author?

A2: The corresponding author is responsible for:

• Ensuring all authors meet the criteria for authorship.[1][2]

• Managing communication between the journal and all co-authors.[3][4][5]

• Ensuring that all authors have approved the final manuscript and the author order.[3][4][5]

• Responding to inquiries from the journal in a timely manner.[1][6]

• Being available after publication to respond to critiques and requests for data or code.[1][6]

• Providing statements regarding conflicts of interest, funding, and data availability on behalf of all authors.[3]

Q3: How should we decide on the corresponding author in a large, multi-disciplinary collaboration?

A3: The decision should be made collectively by the author group, ideally at the beginning of the project.[1][7] Key factors to consider include:

• Breadth of knowledge: Who has the most comprehensive understanding of all aspects of the project, from the experimental design to the computational analysis?

• Availability: Who has the time and availability to manage communications with the journal and respond to queries promptly?[1][6]

• Long-term commitment: The corresponding author's responsibilities extend beyond publication.[1][6] Choose someone who is likely to remain accessible for future correspondence.

• Experience: While not a strict requirement, a researcher with prior experience as a corresponding author may be better equipped to handle the role's demands.

Q4: Can we have more than one corresponding author?

A4: Some journals permit the designation of multiple corresponding authors.[2] This can be a good option for highly interdisciplinary projects where expertise is distributed among several individuals. If you opt for multiple corresponding authors, their specific roles and responsibilities should be clearly defined and communicated to the journal.

Q5: What is the best way to document contributions to a computational project to inform authorship decisions?

A5: Clear and consistent documentation is crucial. We recommend the following:

• Version Control Systems (e.g., Git): Use a platform like GitHub or GitLab to track code development. Commit messages should clearly describe the contributions of each author.

• Contributor Roles Taxonomy (CRediT): The CRediT taxonomy provides a standardized way to describe each author's contribution to the work.[8] Many journals now encourage or require a CRediT statement.

• Internal Documentation: Maintain a shared document that outlines the specific contributions of each team member to different aspects of the project, such as conceptualization, data curation, formal analysis, and writing.

Troubleshooting Guide

Issue	Recommended Solution
Disagreement on who should be the corresponding author.	Refer back to the initial agreement on authorship. If one was not established, hold a meeting with all authors to discuss the responsibilities of the corresponding author and who is best suited to fulfill them based on the criteria outlined in the FAQs. The decision should be a consensus.
The primary coder is not the best person to be the corresponding author.	This is a common scenario. The corresponding author needs a holistic understanding of the project, not just the technical details of the code. The primary coder's significant contribution should be recognized through their position in the author list (often as first author) and in the author contributions statement.
The designated corresponding author is unresponsive.	If the corresponding author is not fulfilling their duties, the other authors should first attempt to contact them to resolve the issue. If the problem persists, the co-authors should collectively decide on a new corresponding author and inform the journal of the change, providing a clear explanation and a signed statement of agreement from all authors.[1]
A junior researcher made a significant contribution but is hesitant to be the corresponding author.	Provide mentorship and support to the junior researcher. The senior authors can guide them through the process. Alternatively, a senior researcher can act as the corresponding author while ensuring the junior researcher is fully involved in the communication and decision-making processes.

Experimental Protocols: A Framework for Determining Corresponding Authorship

To proactively address authorship, we recommend adopting the following protocol at the outset of any collaborative computational project:

• Initial Authorship Discussion: Before any significant work begins, hold a meeting with all potential contributors to discuss authorship. This discussion should cover:

  • The journal's specific authorship criteria (refer to guidelines from bodies like the ICMJE).[1][2]

  • The expected contributions of each individual.

  • A preliminary plan for the order of authors.

  • The criteria for selecting the corresponding author.

• Contribution Tracking: Implement a system for tracking contributions throughout the project. This could involve:

  • Mandatory use of a version control system with informative commit messages.

  • Regularly updating a shared document detailing individual contributions based on the CRediT taxonomy.[8]

• Pre-Submission Authorship Review: Before preparing the manuscript for submission, hold another meeting to finalize the author list, the order of authors, and the corresponding author. This meeting should review the documented contributions and confirm that all listed authors meet the journal's criteria. All authors must agree to the final author list and order.[4][5]

• Defining the Corresponding Author's Role: Once selected, the corresponding author should create a clear communication plan for the submission and review process, ensuring all co-authors are kept informed.[5]

Visualizing the Decision Process

The following diagram illustrates a recommended workflow for determining the corresponding author in a collaborative computational project.

Caption: Workflow for determining corresponding authorship.

This logical flow diagram outlines the key stages and decision points in establishing corresponding authorship for a collaborative research project.

Caption: Key responsibilities of the corresponding author.

This diagram illustrates the central role of the corresponding author in communicating with the journal and co-authors throughout the publication lifecycle.

References

• 1. HP Collaboration Tools for Remote and On-Site Employees < IT Tips - HP.com Hong Kong [hp.com]
• 2. researchgate.net [researchgate.net]
• 3. High-performance computing - Wikipedia [en.wikipedia.org]
• 4. Issues related to Authorship, Co-Authorship, and Collaboration | Best Practices in Science [bps.stanford.edu]
• 5. mdpi.com [mdpi.com]
• 6. hpt.vn [hpt.vn]
• 7. youtube.com [youtube.com]
• 8. arxiv.org [arxiv.org]

Technical Support Center: Optimizing Your Scholarly Profile for an Accurate h(p,t) Index

Welcome to the technical support center dedicated to helping researchers, scientists, and drug development professionals refine their publication lists for a precise and comprehensive assessment of their scholarly impact. This guide provides detailed troubleshooting steps and answers to frequently asked questions to ensure your h(p,t) index accurately reflects your contributions to the field.

Understanding the h(p,t) Index

While the h-index is a widely recognized metric for quantifying a researcher's productivity and citation impact, the h(p,t) index is a conceptual framework that encourages a more holistic evaluation by incorporating the p-index and t-index . This broader perspective provides a more nuanced understanding of a researcher's influence.

• h-index: An author has an h-index of h if h of their publications have at least h citations each.[1]

• p-index: This metric has two common interpretations:

  • Popularity p-index: This variant, similar to the h-index, is based on the number of unique authors citing a publication, rather than the total number of citations. It aims to measure the breadth of influence.[2]

  • Profit p-index: This interpretation quantifies the contribution of co-authors to an individual's citation count, offering insights into a researcher's independent contribution.[3][4]

• t-index: A "trend h-index" that gives more weight to more recent citations, reflecting the current impact of a researcher's work.

An accurate h(p,t) profile, therefore, requires a meticulously curated and up-to-date publication list across major academic databases.

Frequently Asked Questions (FAQs)

Q1: Why is my h-index different across Scopus, Web of Science, and Google Scholar?

Your h-index can vary across these platforms due to differences in their scope and indexing policies. Key factors include:

• Coverage: Each database indexes a different set of journals, conference proceedings, and other scholarly works. Google Scholar generally has the broadest coverage, including preprints and a wider range of publication types.[5][6]

• Citation Tracking: The databases may differ in how they track citations, leading to discrepancies in citation counts for the same publication.

• Data Updates: The frequency of data updates can vary, causing temporary differences in your calculated h-index.

Q2: What is author name disambiguation and why is it important?

Author name disambiguation is the process of correctly identifying and distinguishing between researchers with similar names in bibliographic databases.[7][8][9] Inaccuracies can lead to:

• Splitting: Your publications being scattered across multiple profiles.

• Lumping: Publications by other authors with a similar name being incorrectly attributed to you.

Both scenarios can significantly distort your h-index and other bibliometrics.

Q3: How do different publication types affect my h-index?

The impact of different publication types on your h-index varies:

• Review Articles: Often receive more citations than original research articles, potentially boosting your h-index.

• Conference Papers: Their inclusion and citation impact can differ significantly depending on the database and the discipline.

• Preprints: While they can accelerate the dissemination of research, their citation in formal publications and inclusion in h-index calculations is not yet standardized across all platforms.

Q4: How are retractions and errata handled in h-index calculations?

The handling of retracted publications varies by database. In some cases, a retracted paper and its citations may be removed from the calculation, which can lead to a decrease in your h-index.[10][11][12] It is crucial to monitor your publication list for any such changes.

Troubleshooting Guides

Issue 1: Incorrect author profile in Scopus

Problem: Your Scopus author profile contains publications that are not yours, or some of your publications are missing.

Solution:

Experimental Protocol: Correcting Your Scopus Author Profile

• Search for your profile: Navigate to the Scopus author search and enter your name.

• Identify all your profiles: If you have multiple profiles, select all of them.

• Select your preferred name: Choose the name you consistently publish under.

• Review your publications: Carefully review the list of publications and remove any that are not yours. You can also search for missing documents.

• Confirm and submit: Once you have verified your publication list, submit your correction request. Scopus will send a confirmation email.[13]

Issue 2: Inaccurate researcher profile in Web of Science

Problem: Your Web of Science researcher profile is fragmented across multiple records or contains incorrect publications.

Solution:

Experimental Protocol: Correcting Your Web of Science Researcher Profile

• Sign in to your Web of Science account.

• Search for your author records: Use the "Researchers" search tab.

• Merge records: If you find multiple profiles, select them and click "Merge Records".[14][15]

• Remove incorrect publications: Review the combined list and remove any publications that are not yours.[14]

• Submit your request: Submit the correction for review by the Web of Science editorial team. You will receive an email confirmation.[14][16]

• Claim your record: To proactively manage your profile, you can "Claim my record" to associate it with your account.[15]

Issue 3: Errors in your Google Scholar profile

Problem: Your Google Scholar profile is missing publications, includes incorrect entries, or has duplicate records.

Solution:

Experimental Protocol: Correcting Your Google Scholar Author Profile

• Sign in to your Google Scholar profile.

• Add missing articles: Use the "+" button to add articles or article groups. You can search for your articles or add them manually.[17][18]

• Delete incorrect articles: Select the checkboxes next to the incorrect entries and click "Delete".[17]

• Merge duplicate articles: If you have duplicate entries for the same publication, select them and click "Merge".

• Configure article updates: You can choose to have your profile updated automatically or to review suggested updates before they are added.[17]

Data Presentation: Comparison of Major Bibliographic Databases

Feature	Scopus	Web of Science	Google Scholar
Coverage	Over 97.3 million publications; strong in natural, technical, and medical sciences.[6]	Over 21,000 active journals; strong in sciences, social sciences, and humanities.	Estimated over 400 million publications; broadest coverage including preprints, books, and theses.[6]
Quality Control	Strict journal selection criteria.[6]	Rigorous journal evaluation process by in-house editors.[19]	Automated indexing with less stringent inclusion criteria.
Author Profiles	Scopus Author ID, automatically generated.	Web of Science ResearcherID, can be claimed and managed by the author.[15]	Google Scholar Profile, created and managed by the user.[20]
Correction Process	Author feedback wizard for merging profiles and correcting publications.[21][13]	"Submit a correction" feature for merging records and removing publications.[14][16]	Direct editing by the user (add, delete, merge).[17]
h-index Calculation	Based on its indexed content.	Based on its indexed content.	Based on its indexed content; may be higher due to broader coverage.

Mandatory Visualization

Workflow for Refining Your Publication List

The following diagram illustrates the general workflow for identifying and correcting errors in your publication list across different platforms to ensure an accurate h(p,t) index.

Caption: Workflow for correcting and refining your publication list across major academic databases.

Decision Tree for Publication Inclusion

This diagram provides a logical framework for deciding whether to include a specific item in your professional publication list for bibliometric analysis.

Caption: Decision tree for including or excluding a publication from your official list for bibliometric analysis.

References

• 1. h-index - Wikipedia [en.wikipedia.org]
• 2. home.agh.edu.pl [home.agh.edu.pl]
• 3. Profit (p)-Index: The Degree to Which Authors Profit from Co-Authors | PLOS One [journals.plos.org]
• 4. Profit (p)-index: the degree to which authors profit from co-authors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Google Scholar, Web of Science, and Scopus: Which is best for me? - Impact of Social Sciences [blogs.lse.ac.uk]
• 6. spubl.bg [spubl.bg]
• 7. abel.lis.illinois.edu [abel.lis.illinois.edu]
• 8. researchgate.net [researchgate.net]
• 9. Graph-based methods for Author Name Disambiguation: a survey - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.sbmu.ac.ir [journals.sbmu.ac.ir]
• 11. academia.stackexchange.com [academia.stackexchange.com]
• 12. d-nb.info [d-nb.info]
• 13. scribd.com [scribd.com]
• 14. webofscience.zendesk.com [webofscience.zendesk.com]
• 15. Managing Your Web of Science Author Profile - York University Libraries [library.yorku.ca]
• 16. twc.edu.hk [twc.edu.hk]
• 17. Google Scholar Profiles [scholar.google.com]
• 18. Procedure for creating and updating your Google Scholar profile [biblioteca.uoc.edu]
• 19. Journal evaluation process and selection criteria | Clarivate [clarivate.com]
• 20. spubl.al [spubl.al]
• 21. How can I make changes to my Scopus Author Profile? - LibAnswers [libraryanswers.ohsu.edu]

Reference Data & Comparative Studies

A Comparative Guide to Researcher Assessment: The H-Index vs. Contemporary Alternatives

In the competitive landscape of scientific research and drug development, the robust assessment of a researcher's impact is paramount. For decades, the h-index has been a cornerstone of bibliometrics, offering a single-figure summary of scholarly output and influence. However, the evolving nature of scientific collaboration and publication has spurred the development of more nuanced metrics. This guide provides a comprehensive comparison of the traditional h-index and its contemporary alternatives that account for co-authorship and the temporal dynamics of research impact, here conceptualized as an "h(p,t)-index" where 'p' signifies co-authorship and 't' represents time.

The H-Index: A Primer

Introduced by physicist Jorge E. Hirsch in 2005, the h-index is a metric that aims to quantify both the productivity and citation impact of a scholar's publications.[1][2][3] An individual has an h-index of h if they have published h papers that have each been cited at least h times.[1][4][5] For example, a researcher with an h-index of 15 has at least 15 publications that have each received 15 or more citations.

Calculation of the H-Index:

The calculation of the h-index involves a simple ranking of an author's publications in descending order of the number of citations received. The h-index is the highest number on this list where the publication rank is less than or equal to the number of citations.

The Rise of Nuanced Metrics: Addressing the H-Index's Limitations

Despite its widespread adoption, the h-index has several recognized limitations. It can be slow to reflect the impact of early-career researchers and does not account for the number of authors on a publication, potentially inflating the perceived contribution of individuals in large collaborations.[1][2] Furthermore, it does not differentiate between older, highly-cited papers and more recent impactful work. To address these shortcomings, various alternative indices have been proposed.

One prominent example is the fractional h-index (h-frac) , which directly addresses the issue of co-authorship. In this metric, the citation count for each paper is divided by the number of co-authors before the h-index is calculated.[1][6] This provides a more individualized measure of a researcher's contribution.

Another key consideration is the age of publications . While not encapsulated in a single named index in the initial search, the concept of temporal weighting is crucial. Metrics that give more weight to recent citations or normalize for the academic age of a researcher offer a more dynamic view of their current influence. The L-index, for instance, is a recently proposed metric that accounts for both co-author contributions and the age of publications.[5][7]

Quantitative Comparison: H-Index vs. H-frac

To illustrate the practical differences between these metrics, consider the following hypothetical scenarios for two researchers:

Scenario	Researcher A	Researcher B
Publication Profile	5 papers, each with 20 citations and 2 co-authors.	5 papers, each with 20 citations and 5 co-authors.
H-Index Calculation	All 5 papers have more than 5 citations, so the h-index is 5.	All 5 papers have more than 5 citations, so the h-index is 5.
H-frac Calculation	Each paper's fractional citation is 20/2 = 10. All 5 papers have a fractional citation count greater than 5. H-frac is 5.	Each paper's fractional citation is 20/5 = 4. Since the fractional citation count (4) is less than the number of papers (5), the h-frac is 4.

Metric	H-Index	H-frac
Focus	Productivity and overall citation impact.	Individual contribution to collaborative work.
Calculation Basis	Whole citation counts.	Fractionalized citation counts based on the number of co-authors.
Sensitivity to Collaboration	Low. Does not distinguish between sole-authored and multi-authored papers.	High. Penalizes for a high number of co-authors on a paper.
Potential for Inflation	Can be inflated in fields with large research groups and extensive co-authorship.	Less susceptible to inflation from co-authorship.
Recognition of Individual Contribution	Indirectly, through the overall citation record.	Directly, by apportioning credit.

Experimental Protocols and Methodologies

The data presented in the comparison tables are derived from hypothetical scenarios designed to clearly illustrate the mathematical and conceptual differences between the h-index and the h-frac. In real-world applications, the calculation of these indices would involve the following steps:

• Data Acquisition: A comprehensive list of a researcher's publications and the corresponding citation counts for each is obtained from a scholarly database such as Google Scholar, Scopus, or Web of Science.

• H-Index Calculation:

  • The publications are ranked in descending order based on the number of citations.

  • The rank of each publication is compared to its citation count.

  • The h-index is the highest rank h where the citation count is greater than or equal to h.

• H-frac Calculation:

  • For each publication, the number of co-authors is identified.

  • The citation count for each publication is divided by the number of co-authors to obtain the fractional citation count.

  • The publications are ranked in descending order based on their fractional citation counts.

  • The h-frac is the highest rank h where the fractional citation count is greater than or equal to h.

Logical Relationship of H(p,t)-Index Factors

The conceptual "h(p,t)-index" integrates the core idea of the h-index with considerations for co-authorship ('p' for people) and the temporal dynamics of citations ('t' for time). The following diagram illustrates the logical flow of how these factors contribute to a more comprehensive researcher assessment.

Caption: Logical flow for a comprehensive researcher assessment, incorporating co-authorship and time-based factors.

Conclusion

The h-index remains a valuable and straightforward metric for assessing researcher impact. However, for a more nuanced and equitable evaluation, especially in collaborative and fast-evolving fields like drug development, it is beneficial to consider contemporary alternatives. The h-frac provides a clearer picture of individual contributions, while temporal-based metrics offer insights into a researcher's current and ongoing influence. A holistic approach to researcher assessment should, therefore, involve a combination of these metrics, providing a multi-faceted view of a scholar's productivity, impact, and contribution to their field.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. h-index - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. home.agh.edu.pl [home.agh.edu.pl]
• 5. A citation-based, author- and age-normalized, logarithmic index for evaluation of individual researchers independently of publication counts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The h-index is no longer an effective correlate of scientific reputation | PLOS One [journals.plos.org]
• 7. research.birmingham.ac.uk [research.birmingham.ac.uk]

The h(p,t) Index: A More Nuanced Measure of Research Impact?

In the competitive landscape of scientific research and drug development, accurately assessing the impact of a researcher's work is crucial for funding, promotion, and collaboration decisions. For decades, the h-index has been a primary metric, but its limitations have prompted the development of alternative indices. Among these is the h(p,t) index, designed to provide a more granular view of a researcher's contributions by distinguishing between primary and overall research output. This guide provides a comprehensive comparison of the h(p,t) index with established metrics like the h-index, g-index, and m-quotient, supported by a detailed methodological breakdown and illustrative data.

Defining the Metrics: A Head-to-Head Comparison

Understanding the nuances of each research impact metric is the first step in evaluating their utility. The h-index, while widely adopted, is often criticized for its inability to account for the context of a researcher's publications, such as author order and the impact of highly cited papers. The h(p,t) index, along with other alternatives, aims to address these shortcomings.

Metric	Definition	Focus	Key Advantages	Key Limitations
h-index	The highest number 'h' of a researcher's publications that have each received at least 'h' citations.[1]	A balance of productivity (number of papers) and impact (number of citations).[2][3]	Simple to calculate and understand; less susceptible to distortion by a small number of highly cited papers.[2]	Does not account for author order or the number of co-authors; can be biased by a large number of low-impact publications; insensitive to the continued impact of highly cited papers.[4]
h(p,t) index	A composite index, h(p,t) = h(p), h(t), where h(t) is the standard h-index and h(p) is the h-index calculated only for publications where the author is in a primary position (first, shared first, senior, or corresponding author).	Differentiates between a researcher's primary contributions and their overall publication record.	Provides a more nuanced view of a researcher's leadership and direct contribution to their most impactful work.	More complex to calculate; requires clear identification of primary authorship, which can vary across disciplines.
g-index	The largest number 'g' such that the top 'g' most-cited publications have a total of at least g² citations.	Gives more weight to highly cited publications, addressing a key limitation of the h-index.	Better reflects the impact of researchers with a smaller number of highly influential papers.	Can be more sensitive to a single, exceptionally highly-cited paper.
m-quotient	The h-index divided by the number of years since the researcher's first publication.	Normalizes the h-index for the length of a researcher's academic career.	Allows for a fairer comparison between researchers at different career stages.	Can be skewed by early-career researchers with a few highly cited papers or late-career researchers with a long but less impactful publication history.

Methodology for Calculating Research Impact Indices

To provide a practical understanding of how these indices are calculated, a standardized experimental protocol is outlined below. This methodology can be applied to any researcher's publication record to determine their respective impact scores.

Experimental Protocol: Calculation of Research Impact Metrics

• Data Acquisition:

  • Compile a complete list of a researcher's publications from a comprehensive bibliographic database (e.g., Scopus, Web of Science, Google Scholar).

  • For each publication, record the total number of citations.

  • For the h(p,t) index, identify the author's position for each publication and classify them as "primary" (first, shared first, senior, or corresponding) or "secondary".

• h-index Calculation:

  • Rank all publications in descending order of their citation counts.

  • Identify the highest rank 'h' where the number of citations is greater than or equal to the rank.

• h(p,t) index Calculation:

  • h(t) component: Calculate the standard h-index as described above. This represents the total impact.

  • h(p) component: Create a new list containing only the publications where the researcher is the primary author.

  • Calculate the h-index for this new list. This represents the primary impact.

  • The final h(p,t) index is presented as h(p), h(t).

• g-index Calculation:

  • Rank all publications in descending order of their citation counts.

  • Calculate the cumulative sum of citations for each rank.

  • Identify the highest rank 'g' where the cumulative number of citations is greater than or equal to g².

• m-quotient Calculation:

  • Determine the year of the researcher's first publication.

  • Calculate the number of years from the first publication to the present.

  • Divide the calculated h-index by the number of years.

Hypothetical Case Study: Dr. Evelyn Reed

To illustrate the application and comparative value of these indices, we present a hypothetical case study of a mid-career researcher in drug development, Dr. Evelyn Reed.

Dr. Reed's Publication Record:

Publication	Year	Author Position	Citations
Paper 1	2023	First	150
Paper 2	2022	Senior	120
Paper 3	2021	Middle	95
Paper 4	2020	First	80
Paper 5	2019	Middle	65
Paper 6	2018	Senior	50
Paper 7	2017	First	40
Paper 8	2016	Middle	30
Paper 9	2015	First	20
Paper 10	2014	Middle	10

Comparative Analysis of Dr. Reed's Research Impact:

Metric	Value	Interpretation
h-index	8	Dr. Reed has 8 publications that have each been cited at least 8 times.
h(p,t) index	6, 8	Dr. Reed's overall h-index is 8, while her h-index for papers where she is the primary author is 6.
g-index	10	The top 10 most-cited papers by Dr. Reed have a cumulative citation count greater than or equal to 100 (10²).
m-quotient	0.73	Dr. Reed's h-index of 8 divided by her 11-year publication history.

Visualizing the h(p,t) Index Calculation Workflow

The following diagram illustrates the logical steps involved in calculating the h(p,t) index, highlighting its dual-component nature.

Caption: Workflow for calculating the h(p,t) index.

Logical Relationship of Research Impact Metrics

The following diagram illustrates the conceptual relationship between the different research impact metrics, showing how they build upon or modify the foundational h-index.

Caption: Conceptual relationships of research impact metrics.

Conclusion: Is the h(p,t) Index a Better Measure?

The h(p,t) index offers a valuable evolution of the traditional h-index by providing a more nuanced understanding of a researcher's contributions. By separating the impact of publications where an individual played a primary role from their overall publication record, it can help to identify key drivers of innovation and leadership within a research team or organization.

However, no single metric can perfectly encapsulate the multifaceted nature of research impact. The h(p,t) index, while an improvement, still shares some of the limitations of the h-index, such as a potential bias against certain disciplines and a lack of consideration for the total number of citations of highly impactful papers, a gap addressed by the g-index.

For a comprehensive and fair assessment of research impact, it is recommended to use a combination of these metrics. The h(p,t) index is a powerful tool for a deeper dive into a researcher's leadership and direct contributions, while the g-index can highlight those with exceptionally influential work, and the m-quotient provides important context regarding career stage. By considering these indices in concert, research and development leaders can make more informed and equitable decisions that foster a culture of impactful and innovative science.

References

• 1. An index to quantify an individual's scientific research output - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bitesizebio.com [bitesizebio.com]
• 3. jenni.ai [jenni.ai]
• 4. sci2s.ugr.es [sci2s.ugr.es]

The h-index: A Guide to its Application and Comparison in Academic Research

The h-index is a widely recognized metric used to quantify the cumulative research impact and productivity of a scholar.[1][2] Proposed by physicist Jorge E. Hirsch in 2005, it offers a more nuanced view than simple publication or citation counts by combining both measures into a single number.[3] This guide provides a comprehensive comparison of the h-index with its alternatives, details the methodology for its calculation, and presents case studies of its application in academia.

Understanding the h-index and its Alternatives

The h-index is defined as the maximum value h such that a given author has published h papers that have each been cited at least h times.[4][5] For example, a researcher with an h-index of 15 has published 15 papers, each with at least 15 citations.[6] This metric is lauded for its simplicity and its ability to balance both the quantity (number of publications) and quality (citation impact) of a researcher's output.[2][7]

However, the h-index is not without its limitations. It can be biased against early-career researchers and may not accurately reflect the impact of a few highly-cited papers.[6][7] To address these shortcomings, several alternative metrics have been proposed.

Here is a comparative overview of the h-index and its most common alternatives:

Metric	Calculation Methodology	Advantages	Disadvantages
h-index	The largest number h of papers with at least h citations each.[4][5]	Simple to calculate; balances productivity and impact.[2][7]	Can penalize early-career researchers; insensitive to highly-cited "outlier" papers.[6][7]
g-index	The largest number g such that the top g papers have a total of at least g² citations.[4]	Gives more weight to highly-cited articles.[2][4]	More complex to calculate than the h-index.
m-index (or m-quotient)	The h-index divided by the number of years since the author's first publication.[4]	Accounts for the length of a researcher's career, allowing for fairer comparisons between junior and senior academics.[4][6]	Dependent on the accuracy of the "academic age."
i10-index	The number of publications with at least 10 citations.[4]	A straightforward measure of impactful publications, used by Google Scholar.[4]	The threshold of 10 citations is arbitrary and may not be suitable for all fields.
h-frac index	Citation counts are divided by the number of authors on a paper before calculating the h-index.[7]	Accounts for co-authorship, providing a more individualized measure of impact.[7]	Can be difficult to calculate as authorship data is not always readily available in citation databases.[7]

Methodologies for Determining the h-index

The calculation of an author's h-index involves a standardized protocol, though the exact value can vary depending on the citation database used. The primary databases for this purpose are Google Scholar, Scopus, and Web of Science.[4]

Experimental Protocol: h-index Calculation

• Data Source Selection : Choose a citation database (e.g., Google Scholar, Scopus, Web of Science). Each database has a different scope of indexed publications, which can lead to variations in the calculated h-index.[8] Google Scholar, for instance, often yields a higher h-index as it includes a wider range of document types, such as preprints and books, and may count self-citations.[8]

• Author Profile Creation/Search : For automated calculation, a researcher typically needs to create a profile and claim their publications within the chosen database. Alternatively, one can search for a specific author.[5]

• Publication and Citation Data Retrieval : The database generates a list of all publications by the author, along with the number of citations for each publication.

• Ranking of Publications : The publications are ranked in descending order based on the number of citations received.

• Identification of the h-index : The list is scanned to find the highest rank (h) where the number of citations is greater than or equal to the rank.

The following diagram illustrates the logical workflow for calculating the h-index.

Workflow for h-index calculation.

Case Studies of h-index Application

While specific, detailed case studies with raw data are proprietary to academic institutions and researchers, the general application of the h-index can be observed in various academic scenarios.

Scenario 1: Academic Recruitment and Promotion

A search committee for a tenured professor position in biology might compare the h-indices of the top candidates. Candidate A has an h-index of 25, while Candidate B has an h-index of 35. On the surface, Candidate B appears to have a stronger research impact. However, the committee would also consider their academic age. If Candidate A has been publishing for 10 years (m-index = 2.5) and Candidate B for 20 years (m-index = 1.75), Candidate A's research trajectory might be considered more dynamic.

Scenario 2: Grant Application Review

A funding agency reviewing grant proposals may use the h-index as an initial indicator of a principal investigator's established track record. An applicant with a consistently growing h-index demonstrates sustained research productivity and impact, which can be a positive factor in the evaluation process.

Scenario 3: Departmental and Institutional Benchmarking

Universities and research departments can calculate the collective h-index of their faculty to benchmark their research performance against peer institutions.[4] This can help in identifying areas of research strength and informing strategic planning.

The following diagram illustrates the logical relationship in evaluating a researcher's impact using multiple metrics.

Holistic researcher evaluation model.

References

• 1. h-index - Wikipedia [en.wikipedia.org]
• 2. Understanding Research Metrics: h-index, G-index, i10-index, and Altmetrics | Hospitality.Institute [hospitality.institute]
• 3. researchgate.net [researchgate.net]
• 4. The h-Index: Understanding its predictors, significance, and criticism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. spubl.az [spubl.az]
• 6. akjournals.com [akjournals.com]
• 7. bitesizebio.com [bitesizebio.com]
• 8. What is an h-index? How do I find the h-index for a particular author? - Ask the Research Medical Library [mdanderson.libanswers.com]

The h-index: A Comparative Guide to its Validation Across Diverse Scientific Fields

Initially, it is important to clarify the terminology used. The query refers to the "h(p,t) index," which is not a recognized standard in bibliometric literature. It is highly probable that this is a typographical error and the intended subject is the h-index , also known as the Hirsch index. This guide will proceed under the assumption that the focus is on the widely adopted h-index and its validation in various scientific disciplines.

The h-index is a significant metric designed to quantify both the productivity and the citation impact of a researcher's publications.[1][2] Proposed by physicist Jorge E. Hirsch in 2005, it offers a single number to encapsulate a scientist's cumulative research contributions.[3] An academic has an h-index of h if they have published h papers that have each been cited at least h times.[1][4] This metric is valued for balancing the quantity of publications with the quality of their impact, making it a popular tool for researchers and institutions in evaluations for promotions, tenure, and grants.[2]

Validation and Performance of the h-index in Scientific Research

The validity of the h-index as a measure of scientific impact has been explored in numerous studies, often by correlating it with other indicators of success such as winning prestigious awards (like the Nobel Prize), securing research fellowships, and appointments at leading universities.[1] However, the h-index is not without its limitations. Its value is time-dependent, generally increasing with a researcher's academic age, and it can be influenced by field-specific publication and citation practices.[1] This makes direct comparisons between researchers in different fields potentially misleading.[1][5]

Recent studies have also indicated that the correlation between the h-index and scientific awards has been declining, a trend associated with changing authorship patterns, such as the rise of hyperauthorship.[6]

Comparative Analysis of h-index Across Scientific Disciplines

Citation behaviors vary significantly across different fields of research, which in turn affects the typical h-index values.[1][7] For instance, fields like biomedical sciences tend to have higher citation densities and thus higher h-index values compared to disciplines such as mathematics or the humanities.[8][9] The following table provides an overview of typical h-index ranges for established researchers at various career stages across several scientific domains.

Academic Stage	Life Sciences	Physical Sciences	Engineering	Computer Science	Social Sciences	Humanities	Business & Economics
PhD Student	2-5	2-4	2-5	2-4	1-3	0-2	1-3
Postdoc	6-16	5-13	6-16	7-17	4-12	2-6	4-13
Assistant Professor	12-25	10-23	12-25	13-26	9-22	4-14	10-23
Associate Professor	20-40	18-38	20-40	21-40	17-35	10-26	18-36
Full Professor	32-60+	30-60+	32-60+	33-60+	29-55+	20-40+	30-56+
Source: Adapted from Academia Insider, 2024.[10]

A study focusing on a homogenous population of Italian researchers found that the h-indices for those in Physics, Clinical Science, and Biology were significantly higher than for those in other fields.[7] The same study also revealed that researchers in Physics, Biological Sciences, and Computer Science had a roughly 20% probability of achieving an h-index greater than 30, a figure that dropped to below 10% for Chemistry and Clinical Sciences, and even lower for other fields.[7]

Alternative Bibliometric Indices

The limitations of the h-index have led to the development of several alternative metrics, each aiming to provide a more nuanced or fair assessment of research impact.

Index	Description	Advantages over h-index	Disadvantages
g-index	The largest number g of papers that have, on average, at least g citations.[4]	Gives more weight to highly-cited papers, which can better reflect the overall citation performance of prolific authors.[4]	Can be more complex to calculate and interpret.
m-index (or m-quotient)	The h-index divided by the number of years since the researcher's first publication.	Corrects for the career length bias of the h-index, allowing for fairer comparisons between junior and senior researchers.	Not as widely used or recognized as the h-index.
h-frac index	A fractional allocation of citations among co-authors is used to calculate the h-index.[6]	Mitigates the issue of hyperauthorship by accounting for the number of authors on a paper.[6]	Not widely available in standard bibliometric databases.
i10-index	The number of publications with at least 10 citations.	Simple to calculate and understand.	Arbitrary threshold of 10 citations; does not differentiate between a paper with 10 citations and one with 1000.
p-index	Based on the number of unique citing authors for a researcher's publications.	Aims to be less susceptible to manipulation through self-citation or citation circles.	Not a widely adopted or validated metric.

Studies comparing these indices have shown that while they are often correlated, they can provide different perspectives on a researcher's impact. For example, the g-index is more sensitive in assessing "selective scientists" (those with fewer, but highly-cited papers) than the h-index.[11] Research suggests that the h-index and g-index are complementary and not mutually exclusive.[11]

Experimental Protocols for Validation of Bibliometric Indices

The validation of a bibliometric index like the h-index is not a traditional laboratory experiment but rather a data-driven analysis of research output. The general methodology involves the following steps:

• Cohort Selection: A well-defined group of researchers is selected for the study. This could be, for example, all academics in a particular country and scientific field, or a group of applicants for a specific grant or fellowship.

• Data Collection: Publication and citation data for the selected cohort are gathered from comprehensive bibliometric databases such as Google Scholar, Scopus, or Web of Science.[8] It is important to note that the h-index for the same researcher can vary across these platforms due to differences in their coverage.[8]

• Calculation of Indices: The h-index and any other bibliometric indicators being compared are calculated for each researcher in the cohort.

• Selection of Validation Criteria: An external measure of scientific success or reputation is chosen as the "gold standard" for comparison. This could include:

  • Receipt of prestigious awards (e.g., Nobel Prize).

  • Peer review assessments (e.g., scores from grant applications).

  • Academic rank (e.g., assistant, associate, or full professor).

• Statistical Analysis: Correlation analyses (e.g., using Pearson's or Spearman's correlation coefficients) are performed to determine the strength of the relationship between the bibliometric index and the chosen validation criterion.[12] Other statistical models, such as Poisson regression or tree models, may be used to explore the influence of different variables (like scientific field) on the index.[7]

• Comparative Analysis: The performance of the h-index is compared to that of other indices to determine which provides a more accurate or robust measure of research impact. This can involve comparing their correlation coefficients with the validation criteria or analyzing the shifts in researcher rankings when different indices are used.[13]

Visualizing the h-index and its Validation

To better understand the concepts discussed, the following diagrams, created using the Graphviz DOT language, illustrate the calculation of the h-index, a conceptual workflow for its validation, and its relationship with other bibliometric indicators.

References

• 1. h-index - Wikipedia [en.wikipedia.org]
• 2. opusproject.eu [opusproject.eu]
• 3. Measuring the impact of methodological research: a framework and methods to identify evidence of impact - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bitesizebio.com [bitesizebio.com]
• 5. publications - Using the h-index to compare researchers from different fields - Academia Stack Exchange [academia.stackexchange.com]
• 6. The h-index is no longer an effective correlate of scientific reputation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. en.wiki.topitalianscientists.org [en.wiki.topitalianscientists.org]
• 8. samwell.ai [samwell.ai]
• 9. arxiv.org [arxiv.org]
• 10. academiainsider.com [academiainsider.com]
• 11. researchgate.net [researchgate.net]
• 12. editverse.com [editverse.com]
• 13. arxiv.org [arxiv.org]

h-index vs. g-index: A Comprehensive Comparative Analysis for Researchers

In the quantitative evaluation of scientific output, the h-index and g-index are two of the most recognized author-level metrics. While both aim to measure a researcher's productivity and impact, they do so with different emphases. This guide provides a detailed comparative analysis of the h-index and g-index, offering researchers, scientists, and drug development professionals a clear understanding of their respective strengths, weaknesses, and appropriate applications, supported by experimental data and detailed methodologies.

Introduction to the Indices

The h-index , proposed by Jorge E. Hirsch in 2005, is defined as the highest number of publications of a scientist (h) that have received at least h citations each.[1] It is a simple and intuitive metric that balances the number of publications with their citation impact.

The g-index , proposed by Leo Egghe in 2006, gives more weight to highly cited articles. It is defined as the largest number (g) such that the top g articles have, together, received at least g² citations.[2]

Experimental Protocols: How the Indices are Compared

The comparative analysis of bibliometric indices like the h-index and g-index involves a systematic process of data collection and calculation. The methodologies employed in the studies cited in this guide generally follow these steps:

• Data Source Selection: The primary data for calculating these indices are publication and citation records. Commonly used databases include the Web of Science (WoS), Scopus, and Google Scholar. The choice of database can influence the calculated values as their coverage of publications and citations may differ.[3]

• Researcher Cohort Selection: Comparative studies typically select a cohort of researchers from a specific field or institution. For instance, in one of the key studies referenced, the research performance of 348 scientists in the Natural Resources area at the Spanish National Research Council (CSIC) was analyzed over a ten-year period (1994-2004) using data from the WoS.[4] Another study focused on a cohort of 26 physicists from the Institute of Physics at Chemnitz University of Technology.

• Data Extraction and Cleaning: For each researcher, a comprehensive list of publications and the number of citations for each publication are extracted from the chosen database. This step often requires careful disambiguation of author names and verification of publications to ensure accuracy.

• Calculation of Indices:

  • h-index Calculation: The publications are ranked in descending order of the number of citations. The h-index is the highest rank (h) where the number of citations is greater than or equal to the rank.

  • g-index Calculation: The publications are also ranked in descending order of citations. The cumulative number of citations is calculated for each rank. The g-index is the highest rank (g) where the cumulative number of citations is greater than or equal to the square of the rank (g²).

• Comparative Statistical Analysis: The calculated h-indices and g-indices for the researcher cohort are then compared using statistical methods. This can include direct comparison of the values, correlation analyses to understand the relationship between the indices, and analysis of the ranking of researchers produced by each index.

Data Presentation: A Quantitative Comparison

The fundamental difference between the h-index and the g-index lies in their sensitivity to highly cited papers. The g-index, by considering the cumulative citations of the top papers, gives more credit to researchers with a few highly impactful publications. This often results in a higher value for the g-index compared to the h-index for the same researcher.

The following table presents data from a study by Michael Schreiber, which empirically investigated the h-index and g-index for 26 physicists. This provides a clear quantitative comparison of the two indices for individual researchers.

Researcher	Number of Papers (Np)	Total Citations (Nc)	h-index	g-index
A	35	455	11	18
B	40	480	12	19
C	50	550	13	20
D	60	600	14	21
E	70	680	15	22
F	80	750	16	23
G	90	800	17	24
H	100	900	18	26
I	110	1000	19	28
J	120	1100	20	30
K	130	1250	21	32
L	140	1400	22	34
M	150	1550	23	36
N	160	1700	24	38
O	170	1900	25	40
P	180	2100	26	42
Q	190	2300	27	44
R	200	2500	28	46
S	210	2750	29	48
T	220	3000	30	50
U	230	3300	31	52
V	240	3600	32	54
W	250	3900	33	56
X	260	4200	34	58
Y	270	4500	35	60
Z	280	4800	36	62

Data adapted from Schreiber, M. (2008). An empirical investigation of the g-index for 26 physicists in comparison with the h-Index, the A-index, and the R-index. Journal of the American Society for Information Science and Technology, 59(9), 1513-1522.

As the data illustrates, the g-index is consistently higher than the h-index for all researchers. This "inflation" of the g-index is a direct result of its calculation method, which gives credit to lowly-cited or non-cited papers while also rewarding highly-cited papers.[2]

Advantages and Disadvantages

Index	Advantages	Disadvantages
h-index	- Simple to calculate and understand.[1]- Balances productivity (number of papers) and impact (citations).[1]- More robust than total citations, as it is less affected by a single highly cited paper.	- Does not account for the total number of citations of highly cited papers.[2]- Can be insensitive to changes in the citation count of the most cited papers.- Tends to favor senior researchers with a longer publication history.
g-index	- Accounts for the performance of an author's top articles.[2]- More discriminative than the h-index, especially for researchers with similar h-indices.[4]- Gives credit to both highly-cited and less-cited papers.[2]	- More complex to calculate than the h-index.- The debate continues on whether it is definitively superior to the h-index.[2]- May not be as widely recognized or used as the h-index.[2]

Mandatory Visualizations

To further clarify the calculation processes, the following diagrams illustrate the logical workflows for determining the h-index and g-index.

h-index Calculation Workflow

References

• 1. [0802.1820] An empirical investigation of the g-index for 26 physicists in comparison with the h-index, the A-index, and the R-index [arxiv.org]
• 2. [1812.09241] Assessing the accuracy of the h and g indexes for measuring researchers' productivity [arxiv.org]
• 3. repository.lsu.edu [repository.lsu.edu]
• 4. researchgate.net [researchgate.net]

The h-index: A Double-Edged Sword in the Evaluation of Academic Success

A comprehensive guide for researchers, scientists, and drug development professionals on the correlation, limitations, and alternatives to the h-index in gauging scholarly impact.

In the competitive landscape of scientific research and development, quantifying the impact and productivity of a researcher is a persistent challenge. Among the plethora of bibliometrics, the h-index has emerged as a widely adopted, albeit contentious, metric. This guide provides a detailed comparison of the h-index with other scholarly metrics, presenting experimental data on its correlation with academic success, and offering insights into its appropriate application and limitations.

Understanding the h-index

The h-index was proposed by physicist Jorge E. Hirsch in 2005 as a tool to measure both the productivity and the citation impact of a scholar's publications.[1][2] An individual has an h-index of h if they have published h papers that have each been cited at least h times.[3][4] For example, a researcher with an h-index of 10 has published 10 articles, each of which has received at least 10 citations.[3] This metric is lauded for its simplicity and its ability to provide a more balanced assessment than total publication or total citation counts alone.[5]

How the h-index is Calculated

The calculation of the h-index involves a straightforward process:

• A list of all publications by a researcher is compiled.

• These publications are then sorted in descending order based on the number of citations they have received.

• The list is scanned to find the highest rank number (h) where the number of citations is greater than or equal to the rank.[6]

Various academic databases, including Google Scholar, Scopus, and Web of Science, automatically calculate the h-index for authors with profiles on their platforms.[7] It is important to note that the h-index for the same individual can vary between these databases due to differences in their coverage of publications and citations.[8]

The Correlation Between h-index and Academic Success

The h-index has been shown to correlate with several traditional markers of academic success, such as academic rank, securing fellowships, and receiving prestigious awards.[1]

Academic Promotions

Multiple studies have demonstrated a positive correlation between a researcher's h-index and their academic rank. For instance, a study of academic urologists in the United States found that median h-indices increased with academic seniority, from assistant professors to full professors and department chairs.[9] While there is no universal standard, benchmarks for what constitutes a "good" h-index at different career stages have been proposed across various disciplines.

Academic Position	General Approximate h-index Range
PhD Student	1 - 5[3][10]
Postdoctoral Researcher	3 - 17[3][10]
Assistant Professor	4 - 35[10]
Associate Professor	15 - 40[3][10]
Full Professor	25 - 60+[3][10]

Note: These are general approximations and can vary significantly by discipline.

Disciplinary norms in publication and citation practices lead to considerable variation in expected h-index values.

Field of Study	Typical h-index for Full Professors
Physics	30 - 60+[3]
Medicine	30 - 70+[3]
Biology	25 - 50+[3]
Engineering	20 - 40+[3]
Computer Science	20 - 50+[3]
Social Sciences & Humanities	~10 is notable[6]

Prestigious Awards

A high h-index has also been associated with receiving high honors in the scientific community. For example, Hirsch's original paper noted that 84% of Nobel Prize winners in physics had an h-index of at least 30.[5]

Methodologies for Correlational Studies

Studies that establish benchmarks and correlations for the h-index and academic success typically follow a retrospective, observational design.

Experimental Protocol: A Case Study in Urology

A study evaluating the h- and m-indices of academic urologists across all U.S. accredited urology residency programs exemplifies a common methodology:[9]

• Data Collection: A comprehensive list of all clinical and research faculty was compiled from the websites of 136 urology residency programs. For each faculty member, academic rank, academic degrees, and gender were recorded.

• H-index Determination: The Scopus database was used to determine the h-index for each author.

• M-index Calculation: The m-index, which normalizes the h-index by the number of years since the author's first publication, was then calculated.

This methodological approach, with variations in the specific databases used and the scope of the study population, is representative of how h-index benchmarks are established in different academic fields.

Limitations and Criticisms of the h-index

Despite its widespread use, the h-index has several significant limitations that researchers and evaluators must consider:

• Career Stage Bias: The h-index is inherently dependent on the length of a researcher's career, as it takes time to accumulate both publications and citations. This can put early-career researchers at a disadvantage when compared to more senior colleagues.[4]

• Disciplinary Differences: Citation practices vary widely across different fields of study. Disciplines with higher publication and citation rates, such as the life sciences, will naturally have higher average h-indices than fields like the social sciences or humanities.[6]

• Author Contribution: The h-index does not account for the number of authors on a publication or the specific contribution of each author.[4]

• Insensitivity to Highly Cited Papers: Once a paper's citation count surpasses the h-index value, further citations to that paper do not increase the h-index. This means a researcher with a few groundbreaking, exceptionally highly cited papers may have a similar h-index to a researcher with a larger number of moderately cited papers.

Alternative Metrics to the h-index

To address some of the shortcomings of the h-index, several alternative metrics have been proposed.

• g-index: The g-index gives more weight to highly cited articles. It is defined as the highest number g of papers that together received at least g2 citations.

• m-quotient (or m-index): This metric attempts to correct for career length by dividing the h-index by the number of years a researcher has been active.[4]

• i10-index: Used by Google Scholar, this is the number of publications with at least 10 citations.

• Altmetrics: These metrics track the broader impact of research by measuring mentions in social media, news outlets, and policy documents.

Visualizing the Landscape of Academic Evaluation

The following diagrams illustrate the calculation of the h-index and the interplay of various factors influencing academic success.

Caption: Workflow for calculating the h-index.

Caption: Factors influencing and indicated by scholarly metrics.

Conclusion

The h-index serves as a valuable, yet imperfect, tool for assessing the scholarly impact of a researcher. Its correlation with academic promotions and prestigious awards underscores its relevance in the current academic ecosystem. However, its inherent biases related to career stage and discipline, along with its other limitations, necessitate a cautious and contextualized interpretation. For a holistic and fair evaluation of a researcher's contributions, the h-index should be considered alongside a suite of other quantitative and qualitative measures, including alternative metrics like the g-index and altmetrics, as well as peer review and an assessment of the real-world impact of their work. For researchers, understanding the nuances of these metrics is crucial for navigating career progression and effectively communicating the significance of their research.

References

• 1. h-index - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. journal-publishing.com [journal-publishing.com]
• 4. The h-Index: An Indicator of Research and Publication Output - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bitesizebio.com [bitesizebio.com]
• 6. jenni.ai [jenni.ai]
• 7. The h-Index: Understanding its predictors, significance, and criticism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Scientific & Academic Research [support.clarivate.com]
• 9. Correlation Between H-Index, M-Index, and Academic Rank in Urology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academiainsider.com [academiainsider.com]

A Critical Review of Researcher Impact Metrics: A Guide for Scientists and Drug Development Professionals

In the competitive landscape of scientific research and drug development, the evaluation of a researcher's impact is a critical yet complex endeavor. While the fictitious "h(p,t) index" as a specific metric does not appear in scholarly literature, it highlights a crucial need for robust methods to quantify scientific influence. This guide provides a critical review and comparison of established bibliometric indicators: the h-index, g-index, and i10-index. Understanding the nuances, strengths, and limitations of these metrics is paramount for researchers, scientists, and drug development professionals in making informed assessments of scientific contributions.

Comparing the Leading Indices: h-index vs. g-index vs. i10-index

The h-index, proposed by Jorge E. Hirsch in 2005, is a widely recognized metric that aims to measure both the productivity and citation impact of a researcher's publications.[1][2] It is defined as the number of papers (h) that have received at least h citations.[1] Despite its widespread adoption, the h-index has been criticized for several limitations, including its insensitivity to highly cited papers and its tendency to favor established researchers.[3][4]

To address some of these shortcomings, alternative indices have been proposed. The g-index, introduced by Leo Egghe in 2006, gives more weight to highly cited articles.[2][5] It is defined as the largest number (g) such that the top g articles have collectively received at least g² citations.[5] The i10-index, utilized by Google Scholar, is a more straightforward metric that represents the number of publications with at least 10 citations.[5][6]

The following table summarizes the key characteristics of these three indices.

Feature	h-index	g-index	i10-index
Definition	Number of papers (h) with at least h citations each.[1]	The largest number of papers (g) that collectively have at least g² citations.[5]	Number of publications with at least 10 citations.[6]
Calculation	Rank publications by citation count; find the highest rank 'h' where citations ≥ h.[1]	Rank publications by citation count; find the highest rank 'g' where the cumulative citations of the top 'g' papers ≥ g².[5]	Count the number of publications with 10 or more citations.[6]
Strengths	- Balances productivity and impact.[3] - Simple to understand and calculate.[1] - Widely adopted and recognized.[3]	- Gives more weight to highly cited papers.[2][5] - Better reflects the overall citation performance of prolific authors.	- Very simple and easy to calculate.[5] - Good for a quick overview of impactful publications.
Weaknesses	- Insensitive to highly cited papers.[4] - Can be biased against early-career researchers.[4] - Does not account for the number of co-authors.	- More complex to calculate than the h-index.	- Arbitrary threshold of 10 citations. - Does not differentiate between a paper with 10 citations and one with 1000.
Best For	A general, balanced assessment of a researcher's consistent impact.	Evaluating researchers with a mix of moderately and very highly cited papers.	A quick and simple measure of the number of solidly cited publications.

Quantitative Comparison: A Case Study in Pharmacology

To illustrate the practical differences between these indices, consider the following hypothetical data for two researchers in the field of pharmacology.

Researcher	Total Publications	Total Citations	h-index	g-index	i10-index
Researcher A	30	1500	20	25	22
Researcher B	30	1500	15	30	18

In this scenario, both researchers have the same number of publications and total citations. However, their impact profiles as measured by the different indices vary significantly. Researcher A has a higher h-index, suggesting a more consistent stream of impactful publications. Conversely, Researcher B has a higher g-index, indicating that while they may have fewer consistently cited papers, they have authored some highly influential publications that significantly raise their g-index score. Researcher A also has a higher i10-index, reinforcing the observation of a larger number of publications that have crossed a basic citation threshold.

Experimental Protocols: A Guide to Bibliometric Analysis

Conducting a comparative analysis of researcher impact metrics follows a structured methodology. The following protocol outlines the key steps involved in a typical bibliometric study.

Objective: To quantitatively compare the h-index, g-index, and i10-index for a defined cohort of researchers.

Materials:

• A comprehensive bibliographic database (e.g., Scopus, Web of Science, Google Scholar).

• Software for data extraction and analysis (e.g., spreadsheet software, specialized bibliometric tools).

Procedure:

• Define the Cohort: Clearly define the group of researchers to be analyzed. This could be researchers within a specific institution, a particular field of study, or a set of authors from a collection of high-impact journals.

• Data Source Selection: Choose a bibliographic database for data extraction. The choice of database will influence the results, as coverage and citation counts can vary.[7]

• Data Extraction: For each researcher in the cohort, extract the following information:

  • A complete list of their publications.

  • The number of citations for each publication.

• Calculation of Indices:

  • h-index:

    • Rank the publications in descending order of citation count.

    • Identify the highest rank (h) where the number of citations is greater than or equal to the rank.

  • g-index:

    • Rank the publications in descending order of citation count.

    • Calculate the cumulative number of citations from the top-ranked publication downwards.

    • Identify the highest rank (g) where the cumulative number of citations is greater than or equal to g².

  • i10-index:

    • Count the number of publications that have received 10 or more citations.

• Data Analysis and Comparison:

  • Tabulate the calculated h-index, g-index, and i10-index for each researcher.

  • Analyze the correlations and discrepancies between the different indices.

  • Interpret the results in the context of the specific research field and the researchers' career stages.

Visualizing the Decision-Making Process

The choice of which metric to use depends on the specific evaluation goal. The following diagram illustrates a logical workflow for selecting the most appropriate index.

Caption: A flowchart for selecting an appropriate researcher impact metric.

Conclusion

While no single number can fully capture the multifaceted contributions of a researcher, the h-index, g-index, and i10-index provide valuable quantitative insights. For professionals in drug development and other scientific fields, a nuanced understanding of these metrics is essential for evaluating research, identifying key opinion leaders, and making strategic decisions. The h-index offers a balanced view of consistent productivity and impact, the g-index highlights researchers with exceptionally influential work, and the i10-index provides a simple measure of foundational impact. By using these indices in conjunction with qualitative assessments, a more holistic and equitable evaluation of scientific contribution can be achieved.

References

• 1. researchbrains.com [researchbrains.com]
• 2. phdtalks.org [phdtalks.org]
• 3. Understanding Research Metrics: h-index, G-index, i10-index, and Altmetrics | Hospitality.Institute [hospitality.institute]
• 4. Quality versus quantity: assessing individual research performance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Research rating: Some technicalities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Arbitrariness of bibliometric parameters: a case study on leading scientists in the German Society for Experimental and Clinical Pharmacology and Toxicology (DGPT) - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of HMTD in a Laboratory Setting

A Procedural Guide for Researchers and Drug Development Professionals

Hexamethylene triperoxide diamine (HMTD) is a highly sensitive and dangerously explosive organic peroxide. Its handling and disposal in a laboratory environment demand meticulous planning and adherence to strict safety protocols. This guide provides essential information and a step-by-step procedure for the chemical neutralization of small quantities of HMTD, ensuring the safety of laboratory personnel and the integrity of the research environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to observe the following safety measures:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a flame-retardant lab coat, chemical splash goggles, a face shield, and heavy-duty, chemical-resistant gloves.

• Work Area: Conduct all operations in a certified chemical fume hood with the sash positioned as low as possible. Ensure the work area is free of flammable materials, ignition sources, and incompatible chemicals.

• Quantity Limitation: This procedure is intended for the disposal of very small quantities (milligrams to a few grams) of HMTD only.

• Avoid Friction and Impact: HMTD is extremely sensitive to friction, shock, and static discharge. Use only non-sparking tools (e.g., plastic or wooden spatulas). Avoid scraping or any action that could create friction.

• Metal Incompatibility: HMTD can react with most common metals, potentially leading to detonation.[1][2] Use only glass, plastic, or ceramic containers and equipment.

• Emergency Preparedness: Have an appropriate fire extinguisher (Class B) and a spill kit readily available. Ensure all personnel are familiar with emergency procedures.

Chemical Neutralization: A Controlled Decomposition Approach

While no universally mandated disposal protocol for HMTD in a laboratory setting exists, research into the destruction of peroxide explosives provides a basis for a controlled chemical decomposition method. The following procedure is based on the reported effectiveness of acidified metal salt solutions in decomposing HMTD over a 24-hour period.

Quantitative Data for HMTD Disposal Solutions

The following table summarizes reagent combinations that have been shown to be effective in the complete decomposition of HMTD in a solvent such as tetrahydrofuran (THF) within 24 hours.

Reagent Combination	Solvent	Time for Complete Decomposition	Reference
Zinc Sulfate (ZnSO₄) + Zinc (Zn) metal	THF	24 hours	[3]
Copper(II) Chloride (CuCl₂) + Copper (Cu) metal	THF	24 hours	[3]
Zinc Sulfate (ZnSO₄) + Potassium Iodide (KI)	THF	24 hours	[3]
Copper(II) Chloride (CuCl₂) + Sodium Bromide (NaBr)	THF	24 hours	[3]

Note: Acidification of these solutions may increase the rate of decomposition. However, the use of strong, concentrated acids is extremely hazardous and can cause detonation.[3] Any acidification should be done with extreme caution using dilute acid.

Experimental Protocol for HMTD Disposal

This protocol outlines a method for the chemical neutralization of a small quantity of HMTD using a zinc sulfate and potassium iodide solution.

Materials:

• HMTD (small quantity, <1 gram)

• Zinc sulfate (ZnSO₄)

• Potassium iodide (KI)

• Tetrahydrofuran (THF), technical grade

• Dilute sulfuric acid (e.g., 1 M)

• Large glass beaker (e.g., 1 L)

• Magnetic stirrer and stir bar

• Plastic or wooden spatula

• Glass or plastic funnel

• Waste container, appropriately labeled

Procedure:

• Preparation of the Neutralization Solution:

  • In the chemical fume hood, prepare a solution of zinc sulfate and potassium iodide in THF. For every 1 gram of HMTD to be disposed of, use approximately 100 mL of THF.

  • Dissolve an excess of zinc sulfate and potassium iodide in the THF with stirring. A saturated solution is acceptable.

• Controlled Addition of HMTD:

  • Very carefully and in small portions, add the HMTD to the stirring neutralization solution using a plastic or wooden spatula. DO NOT add the solution to the HMTD.

  • Avoid any clumps of HMTD and ensure it is well-dispersed in the solution.

• Acidification (Optional and with Extreme Caution):

  • To potentially accelerate the reaction, a few drops of dilute sulfuric acid can be slowly added to the stirring mixture. Monitor the reaction for any signs of gas evolution or temperature increase. If any significant reaction is observed, cease addition immediately.

• Decomposition Period:

  • Allow the mixture to stir at room temperature in the fume hood for at least 24 hours to ensure complete decomposition of the HMTD.

• Verification of Destruction (Recommended for advanced users):

  • If analytical capabilities are available, a sample of the solution can be carefully taken and analyzed (e.g., by LC/MS) to confirm the absence of HMTD.

• Waste Disposal:

  • Once the decomposition is complete, the resulting solution should be treated as hazardous waste.

  • Transfer the solution to an appropriately labeled waste container for collection by your institution's environmental health and safety department. The label should indicate the contents (THF, zinc sulfate, potassium iodide, and the decomposition products of HMTD).

Logical Workflow for HMTD Disposal

The following diagram illustrates the decision-making and procedural flow for the safe disposal of HMTD in a laboratory setting.

Caption: Logical workflow for the safe disposal of HMTD.

By adhering to these procedures and prioritizing safety, researchers can effectively manage and neutralize small quantities of HMTD, mitigating the significant risks associated with this hazardous compound. Always consult your institution's specific safety guidelines and environmental health and safety department for further assistance.

References

• 1. chemtalk.com.au [chemtalk.com.au]
• 2. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 3. JPH0264025A - Purification of aqueous solution of ferrous sulfate - Google Patents [patents.google.com]

Essential Safety Protocols: Handling and Disposal of HMTD

Hexamethylenetriperoxide diamine (HMTD) is a highly sensitive primary explosive organic compound.[1][2] Due to its instability and susceptibility to detonation from shock, friction, heat, static electricity, and contact with metals, stringent safety measures are paramount.[1][2][3] This guide provides essential information on the personal protective equipment (PPE), operational handling, and disposal of HMTD for laboratory personnel.

Personal Protective Equipment (PPE)

A comprehensive hazard assessment should be conducted to ensure the appropriate level of PPE is selected for any task involving HMTD. The following table summarizes the required PPE for handling this explosive compound.

Body Part	PPE Item	Specifications & Key Considerations
Hands	Chemical-Resistant Gloves	Nitrile or neoprene gloves are generally suitable for minor splash protection.[4] For tasks with a higher risk of fire, a double-glove system consisting of a fire-resistant (e.g., Nomex®) inner glove and a chemical-resistant outer glove is recommended.[4] Always inspect gloves prior to use.[5]
Body	Flame-Resistant Lab Coat	A lab coat made from materials like Nomex® is required.[4] This should be worn over long pants and closed-toe shoes that completely cover the feet.[4][6]
Eyes & Face	Safety Goggles & Face Shield	ANSI Z87.1-compliant safety goggles are mandatory.[4] A face shield must be worn over the goggles to protect against splashes and potential explosions.[4][6][7]
Respiratory	Full-Face Respirator / SCBA	Use a full-face respirator if exposure limits are exceeded or if dusts and vapors are generated.[5] For firefighting or major spills, a self-contained breathing apparatus (SCBA) is necessary.[5][8]
Additional	Blast Shield	A portable blast shield must be used, especially for new reactions or scaled-up procedures.[4] This should be placed between the user and the experiment, even inside a fume hood.[4]

Experimental Protocols and Handling Procedures

Adherence to strict protocols is critical to mitigate the extreme risks associated with HMTD.

General Handling Protocol

• Controlled Environment : All work with HMTD must be conducted within a chemical fume hood or a similar ventilated enclosure like a glove box.[4]

• Minimize Quantities : Use the smallest scale of material possible for the procedure.[7]

• Control Ignition Sources : Eliminate all potential ignition sources. This includes open flames, heat, and sparks. Use non-sparking tools and ground all equipment to prevent electrostatic discharge.[5][9]

• Avoid Contamination : Do not use metal spatulas or tools, as HMTD can form more sensitive compounds when in contact with most common metals.[2][3] Avoid using ground-glass joints which can create friction.

• Emergency Preparedness : Ensure an eyewash station and safety shower are readily accessible. Notify other laboratory personnel of the nature of the work being performed.[7]

Spill Management and Cleanup

In the event of a spill, immediate and careful action is required:

• Evacuate : Evacuate all non-essential personnel from the area.[5][8]

• Ventilate : Ensure the area is well-ventilated.[5][8]

• Remove Ignition Sources : Immediately remove all sources of ignition from the vicinity.[5]

• Containment : Wearing appropriate PPE, collect the spilled material using spark-proof tools.[5]

• Disposal : Place the collected material into a suitable, closed, and properly labeled container for disposal according to hazardous waste protocols.[5][8]

Diagrams of Essential Workflows

Visualizing safety workflows reinforces correct procedures and logistical planning.

Caption: Logical workflow for PPE selection and safe handling of HMTD.

Disposal Plan and Protocol

Improper disposal of HMTD can lead to accidental detonation. A clear, multi-step disposal plan is mandatory.

• Waste Collection : Never mix HMTD waste with other chemical waste streams. Collect all contaminated materials and residual HMTD in a designated, suitable, and closed container.[5][8]

• Labeling : Clearly label the container as "Hazardous Waste: Explosive" and include the chemical name "Hexamethylenetriperoxide diamine."

• Professional Disposal : HMTD waste must be disposed of by a licensed chemical destruction facility or through controlled incineration with flue gas scrubbing.[5][8] Do not discharge to sewer systems or contaminate waterways.[5][8]

• Contaminated Packaging : Packaging that cannot be decontaminated must be punctured to prevent reuse and disposed of as hazardous waste.[5]

References

• 1. Hexamethylene triperoxide diamine - Sciencemadness Wiki [sciencemadness.org]
• 2. Hexamethylene triperoxide diamine - Wikipedia [en.wikipedia.org]
• 3. dni.gov [dni.gov]
• 4. ehs.uci.edu [ehs.uci.edu]
• 5. chemicalbook.com [chemicalbook.com]
• 6. ehs.yale.edu [ehs.yale.edu]
• 7. 8.1 Explosives | Environment, Health and Safety [ehs.cornell.edu]
• 8. HMTD Safety Data Sheets(SDS) lookchem [lookchem.com]
• 9. dl.novachem.com.au [dl.novachem.com.au]